1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

Core Science & Biosynthesis

Technical Monograph: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

Topic: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine: Physicochemical Profile & Synthetic Utility Content Type: Technical Monograph Audience: Medicinal Chemists, CNS Researchers, and Process Development Scientists

Executive Summary

1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (CAS: Analogous to 116-02-9 precursors) is a lipophilic primary cycloalkylamine with significant relevance in the development of uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonists. Structurally related to Neramexane and Propylhexedrine , this molecular scaffold represents a strategic "linker-extended" pharmacophore, offering distinct channel blocking kinetics compared to rigid adamantane-based derivatives like Memantine.

This guide provides a definitive technical breakdown of the molecule, focusing on its physicochemical properties, validated synthetic pathways from Isophorone, and analytical characterization standards required for pharmaceutical grade development.

Physicochemical Characterization

The precise molecular weight and lipophilicity of this compound are critical for predicting Blood-Brain Barrier (BBB) permeability. As a CNS-active agent, the molecule relies on its high

and moderate pKa to achieve therapeutic concentrations in the central nervous system.

Table 1: Core Physicochemical Data

Property	Value	Technical Note
Molecular Weight	169.31 g/mol	Calculated based on (Monoisotopic Mass: 169.1830)
Molecular Formula		Degree of Unsaturation = 1 (Cyclohexane ring)
Predicted		Highly lipophilic; indicates excellent passive diffusion across BBB.
Predicted pKa		Basic amine; exists predominantly as a cation at physiological pH (7.4).
Boiling Point		Estimated at 760 mmHg.
Stereochemistry	Complex	Contains 3 chiral centers: Ring carbons 1 & 5, and the exocyclic ethyl carbon.

Structural Logic & Solubility

The 3,3,5-trimethylcyclohexyl moiety provides a bulky, hydrophobic "anchor" that mimics the spatial occupancy of the adamantane cage found in Memantine, but with greater conformational flexibility. The ethyl-amine side chain (

) introduces a chiral center adjacent to the ring, influencing receptor binding affinity through steric interactions within the glutamate-gated ion channel.

Synthetic Methodology

Expert Insight: Direct amination of the ring (as seen in Neramexane synthesis) is not applicable here because the amine is located on an exocyclic ethyl chain. The most robust synthetic route utilizes Isophorone as a cost-effective starting material, leveraging its existing methylation pattern to establish the 3,3,5-trimethyl core.

Protocol: The "Aldehyde-Grignard" Route

This pathway ensures stereochemical control and high yields.

Step 1: Hydrogenation of Isophorone[1]

• Reagents: Isophorone,

  , Pd/C (5%).

• Conditions: 3 atm, MeOH, RT.

• Outcome: 3,3,5-Trimethylcyclohexanone (Dihydroisophorone).[2]

• Note: This removes the double bond, establishing the saturated ring system.

Step 2: Homologation to the Aldehyde

• Reagents: (Methoxymethyl)triphenylphosphonium chloride (Wittig Reagent), KOtBu.

• Process: Reaction with ketone yields the enol ether, which is hydrolyzed (

  ) to 3,3,5-trimethylcyclohexanecarbaldehyde .

• Mechanism:[3][4] This effectively adds the one carbon needed between the ring and the future amine attachment point.

Step 3: Grignard Addition

• Reagents: Methylmagnesium bromide (MeMgBr) in THF.

• Process: Addition to the aldehyde at -78°C to 0°C.

• Outcome: 1-(3,3,5-Trimethylcyclohexyl)ethanol .

• Critical Control: Anhydrous conditions are mandatory to prevent quenching of the Grignard reagent.

Step 4: Ritter Reaction (Stereoselective Amination)

• Reagents: Acetonitrile, conc.

  , followed by hydrolysis (NaOH/EtOH).

• Process: The alcohol is protonated to form a carbocation, which is trapped by acetonitrile to form the acetamide. Alkaline hydrolysis yields the free amine.

• Outcome: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine .

Visualization: Synthetic Workflow

Figure 1: Step-wise synthetic pathway from Isophorone to the target lipophilic amine.

Analytical Characterization & Validation

To validate the identity of the synthesized compound, researchers must employ Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Mass Spectrometry (GC-MS) Protocol

• Ionization: Electron Impact (EI, 70 eV).

• Molecular Ion (

  ): Weak peak at m/z 169 .

• Base Peak (Alpha-Cleavage): The primary fragmentation pathway for alpha-chiral amines is the cleavage of the C-C bond between the alpha-carbon and the ring.

  • Fragment A:

    .

  • Fragment B:

    (The 3,3,5-trimethylcyclohexyl carbocation).

• Interpretation: A strong signal at m/z 44 is characteristic of the ethyl-amine side chain

  .

1H-NMR Signature (CDCl3, 400 MHz)

• 0.8 - 1.0 ppm: Three strong singlets/doublets corresponding to the three methyl groups on the ring.
• 1.1 ppm: Doublet ( Hz) corresponding to the methyl group of the ethyl side chain.
• 2.6 - 2.8 ppm: Multiplet (1H) corresponding to the methine proton on the carbon bearing the amine ( ).

Pharmacological Context: NMDA Receptor Antagonism[5][6]

The 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine scaffold serves as a probe for the PCP-binding site within the NMDA receptor ion channel.

Mechanism of Action

Unlike competitive antagonists that bind to the glutamate site, this molecule acts as an uncompetitive open-channel blocker .

• Activation: The channel opens upon Glutamate/Glycine binding.

• Blockade: The lipophilic amine enters the pore. The positively charged ammonium group (

  ) interacts with the electronegative selectivity filter (Asparagine residues).

• Kinetics: The 3,3,5-trimethylcyclohexyl group provides steric bulk that prevents the channel from closing (trapping), or allows for rapid "flickering" depending on the specific isomer used.

SAR Logic (Structure-Activity Relationship)[4][7][8]

• Lipophilicity: The trimethyl substitution increases

  , enhancing CNS penetration compared to unsubstituted cyclohexylamines.

• Side Chain Length: The "ethan-1-amine" linker adds rotational freedom, potentially reducing the "trapping" ratio compared to rigid analogs like Memantine, which may improve the safety profile (reduced psychotomimetic side effects).

Figure 2: Pharmacological logic linking structure to CNS therapeutic potential.

References

• PubChem. (2025).[5][6][7] Compound Summary: 1-(3,3-Dimethylcyclohexyl)ethan-1-amine (Analogous Structure Data).[3] National Library of Medicine.[6] [Link]

• Adejare, A., et al. (2016).[8] "Structure activity relationship (SAR) studies of arylcycloalkylamines as N-methyl-D-aspartate receptor antagonists." PLOS ONE. [Link]

• Wallach, J., et al. (2019).[8] "Pharmacological characterizations of the 'legal high' fluorolintane and isomers." European Journal of Pharmacology. [Link]

• Organic Syntheses. (2025). General Methods for Reductive Amination and Ritter Reactions.[Link]

• MDPI. (2003). "Quantitative Structure-Activity Relationships of Noncompetitive Antagonists of the NMDA Receptor: MK801 Derivatives." Molecules. [Link][4][9][10]

Sources

• 1. 3,3,5-Trimethylcyclohexanol - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 1-(3,3-Dimethylcyclohexyl)ethan-1-amine | Benchchem [benchchem.com]
• 4. Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation through Metabotropic Signaling Pathway -Biomolecules & Therapeutics | Korea Science [koreascience.kr]
• 5. trans-3,3,5-Trimethylcyclohexyl nicotinate | C15H21NO2 | CID 10444661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Amino-3-aminoethyl-3,5,5-trimethylcyclohexane | C11H24N2 | CID 6431841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-ethenyl-3,3,5,5-tetramethylcyclohexan-1-amine | C12H23N | CID 22630119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Chiral Resolution of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

This Application Note is designed for researchers and process chemists focusing on the isolation of enantiopure 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine . This molecule, a sterically hindered lipophilic amine, serves as a critical scaffold in the synthesis of NMDA receptor antagonists (analogs of Neramexane/Memantine) and as a specialized chiral building block.

The protocol details the Classical Resolution via Diastereomeric Salt Crystallization , selected for its scalability and cost-effectiveness compared to chiral chromatography.

Introduction & Molecule Profile[1]

1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine presents a unique stereochemical challenge. It possesses a chiral center at the

-carbon of the ethyl chain and potential cis/trans isomerism on the cyclohexane ring. High-purity isolation of the specific enantiomer (typically the (S)-isomer for bioactivity in this class) is required for pharmaceutical applications.

Chemical Profile

Property	Specification
IUPAC Name	1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine
Molecular Formula
Molecular Weight	169.31 g/mol
Chiral Centers	1 (Exocyclic -carbon) + Ring Isomerism
Solubility	Soluble in alcohols, ethers, DCM; Insoluble in water (free base).
Key Challenge	Steric bulk of the trimethylcyclohexyl group hinders salt packing.

Strategic Resolution Protocol

Selection of Resolving Agent

For lipophilic amines lacking polar functional groups (other than the amine), (S)-(+)-Mandelic Acid is the primary candidate. The phenyl ring of mandelic acid provides

-stacking opportunities that stabilize the crystal lattice against the aliphatic bulk of the cyclohexyl group.

• Primary Agent: (S)-(+)-Mandelic Acid (CAS: 17199-29-0)

• Secondary Agent (Screening): (-)-O,O'-Dibenzoyl-L-tartaric acid (L-DBTA) (CAS: 2743-38-6) – Use if Mandelic acid yields oils instead of crystals.

Solvent System Engineering

The choice of solvent is critical to drive the "Pasteur Effect" (solubility difference between diastereomers).

• Preferred System: 2-Propanol (IPA) or Ethanol/Ethyl Acetate (1:1) .

• Rationale: Alcohols solubilize the free amine but allow the salt to crystallize. Aprotic cosolvents (EtOAc) reduce solubility to force precipitation.

Step-by-Step Experimental Procedure

Phase 1: Screening & Salt Formation (Small Scale)

Objective: Determine the optimal resolving agent and solvent.

• Preparation: Dissolve 1.0 mmol (169 mg) of racemic 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine in 2 mL of solvent (e.g., IPA).

• Addition: Add 1.0 mmol (152 mg) of (S)-(+)-Mandelic acid.

  • Note: A 1:1 stoichiometry is crucial for initial screening to form the neutral salt.

• Thermal Cycle: Heat to 70°C until clear. Cool slowly to 25°C at a rate of 5°C/hour.

• Observation:

  • Crystals: Harvest and check optical rotation.

  • Oil: Re-heat and add seed crystal or change solvent to EtOH/EtOAc.

  • No Precipitate: Concentrate solution or cool to 4°C.

Phase 2: Preparative Resolution (Scale-Up Protocol)

Target: 10g Scale Resolution using (S)-Mandelic Acid.

Step 1: Crystallization

• Charge: In a 250 mL reactor, charge 10.0 g (59 mmol) of Racemic Amine.

• Solvent: Add 50 mL of 2-Propanol (IPA) . Stir at 25°C.

• Acid Addition: Add 9.0 g (59 mmol) of (S)-(+)-Mandelic acid.

  • Process Tip: Adding slightly less than 1 equivalent (0.95 eq) can sometimes improve ee by leaving the most soluble impurities in the mother liquor.

• Dissolution: Heat the slurry to 75-80°C (reflux) until a clear homogeneous solution is obtained.

• Controlled Cooling:

  • Cool to 60°C over 30 mins.

  • Seeding (Critical): At 60°C, add 10 mg of pure diastereomeric salt seed (if available from screening).

  • Cool to 20°C over 4 hours (Linear ramp).

  • Hold at 20°C for 2 hours.

• Filtration: Filter the white crystalline solid. Wash the cake with 10 mL of cold IPA.

  • Checkpoint: Save the Mother Liquor (enriched in the opposite enantiomer).

Step 2: Recrystallization (Enrichment)

If the specific rotation

is lower than target (>98% ee), perform recrystallization.

• Dissolve the wet cake in minimal boiling Ethanol (approx. 1:5 w/v).

• Allow to cool slowly to room temperature.

• Filter and dry.

Step 3: Liberation of the Free Base

• Suspend the purified salt in Dichloromethane (DCM) and 1M NaOH (aq) (1:1 ratio).

• Stir vigorously for 30 minutes until the solid disappears.

• Separate the organic layer. Extract the aqueous layer once more with DCM.

• Dry organic phase over

  , filter, and concentrate in vacuo.

• Result: Enantiopure 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine as a colorless oil.

Process Logic & Validation (Self-Correcting Workflow)

The following diagram illustrates the decision-making pathway for the resolution process.

Caption: Workflow for the optical resolution of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine showing critical decision points.

Analytical Validation Methods

To ensure the trustworthiness of the protocol, the following analytical methods must be established before starting.

Chiral HPLC Method

• Column: Daicel Chiralcel OD-H or AD-H (5 µm, 4.6 x 250 mm).

• Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).

  • Note: Diethylamine is essential to suppress peak tailing of the amine.

• Flow Rate: 0.5 mL/min.

• Detection: UV at 210 nm (low wavelength due to lack of chromophores) or Refractive Index (RI).

Optical Rotation

• Instrument: Polarimeter (Na D-line, 589 nm).

• Concentration: c = 1.0 in Ethanol.

• Expectation: Compare

  with literature values for analogous 1-cyclohexylethylamine derivatives if specific data is unavailable (typically range to ).

Application: Using the Amine as a Resolving Agent

Reverse Application Note

Once resolved, (S)-1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine becomes a powerful Chiral Base for resolving acidic racemates. Its high steric bulk (trimethylcyclohexyl group) makes it particularly effective for:

• Atropisomeric Biaryls: Resolving hindered biaryl acids where "flat" amines (like PEA) fail to discriminate.

• Chiral Phosphoric Acids: Used in the resolution of BINOL-derived phosphoric acids.

Protocol for Use:

• Mix Racemic Acid (1.0 eq) + (S)-Amine (0.5 eq) in Acetone.

• The high lipophilicity often drives the precipitation of the less soluble diastereomeric salt in polar aprotic solvents.

References

• Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley-Interscience. (The foundational text for classical resolution logic).

• Saigo, K., et al. (1977). "Optical Resolution of 1-Phenylethylamine and 1-Cyclohexylethylamine". Bulletin of the Chemical Society of Japan. Link (Protocol basis for cyclohexyl amine derivatives).

• Porter, W. H. (1991). "Resolution of Chiral Drugs".[1] Pure and Applied Chemistry. Link

• Gao, C. Z., et al. (2014).[1] "Efficient Chiral Resolution of (±)-Cyclohexane-1,2-Diamine". Journal of Chemical Research.[1] (Demonstrates resolution of hindered cyclohexyl amines using tartaric acid derivatives). Link

• BASF SE. (2023). "ChiPros® – Chiral Amines Portfolio". (Reference for industrial availability of chiral amine building blocks). Link

Sources

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Chiral Resolution using 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

Introduction: The Imperative of Chirality in Modern Drug Development

In the landscape of pharmaceutical sciences, the stereochemical nature of a drug candidate is a critical determinant of its efficacy and safety. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit markedly different pharmacological and toxicological profiles. Consequently, the separation of racemic mixtures into their constituent enantiomers, a process known as chiral resolution, is a cornerstone of drug development and manufacturing.[1]

One of the most robust and industrially scalable methods for chiral resolution is the formation of diastereomeric salts.[1][2] This technique leverages the reaction of a racemic mixture with a single enantiomer of a chiral resolving agent. The resulting products are diastereomers, which, unlike enantiomers, possess different physical properties such as solubility, allowing for their separation by classical techniques like fractional crystallization.[1][3]

This guide provides a comprehensive overview and detailed protocols for the application of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine as a chiral resolving agent, particularly for the resolution of acidic compounds. This sterically hindered chiral amine offers a unique set of properties that can be advantageous in achieving efficient separation of enantiomers.

The Resolving Agent: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine is a chiral primary amine characterized by a bulky, non-aromatic cyclohexyl moiety. The presence of the trimethyl-substituted ring introduces significant steric hindrance around the amine functional group. This structural feature can profoundly influence the formation and crystallization of diastereomeric salts. The bulky nature of the resolving agent can lead to more defined and rigid crystal lattice packing, potentially enhancing the solubility difference between the two diastereomeric salts, which is the critical factor for successful resolution.

The choice of a resolving agent is often empirical, and a screening of several candidates is common practice.[1] However, the structural characteristics of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine make it a promising candidate for the resolution of a variety of chiral carboxylic acids, particularly those where more common, less bulky resolving agents like 1-phenylethylamine have failed to provide adequate separation.

Mechanism of Chiral Resolution: Diastereomeric Salt Formation

The fundamental principle behind this resolution technique is the acid-base reaction between the racemic acidic compound (a mixture of R-acid and S-acid) and the enantiomerically pure chiral amine resolving agent (let's assume the S-amine is used). This reaction forms a pair of diastereomeric salts: (R-acid)-(S-amine) and (S-acid)-(S-amine).

These diastereomeric salts have distinct three-dimensional structures, leading to different intermolecular interactions within the crystal lattice. This disparity in crystal packing results in different physical properties, most importantly, differential solubility in a given solvent system. By carefully selecting the solvent and optimizing conditions, one of the diastereomeric salts can be selectively precipitated while the other remains in solution.

Visualizing the Resolution Workflow

The following diagram illustrates the key stages in the chiral resolution process using a chiral amine resolving agent.

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Formation.

Experimental Protocol: Resolution of a Racemic Carboxylic Acid

This protocol provides a general methodology for the chiral resolution of a racemic carboxylic acid using an enantiomerically pure form of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine.

Materials:

• Racemic carboxylic acid

• Enantiomerically pure 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

• Screening solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, acetonitrile, and mixtures with water)

• Aqueous HCl (e.g., 1 M)

• Aqueous NaOH (e.g., 1 M)

• Organic extraction solvent (e.g., diethyl ether, dichloromethane)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware

• Heating/cooling system

• Filtration apparatus

• Rotary evaporator

• Instrumentation for chiral purity analysis (e.g., chiral HPLC or GC, polarimeter)

Part 1: Solvent Screening and Optimization

The success of a diastereomeric salt resolution is highly dependent on the choice of solvent. An ideal solvent will exhibit a significant difference in the solubility of the two diastereomeric salts.

• Small-Scale Screening: In separate small vials, dissolve small, equimolar amounts of the racemic acid and the chiral resolving agent in a range of different solvents.

• Observation: Observe the vials for the formation of a precipitate upon standing at room temperature or upon cooling. Note the solvent in which a crystalline solid readily forms.

• Analysis: If a precipitate forms, isolate the solid and the mother liquor. Liberate the acid from both fractions (as described in Part 3) and analyze the enantiomeric excess (ee) of each. The solvent system that provides the highest ee in the crystalline fraction is the most promising.

Part 2: Preparative Scale Resolution

• Dissolution: In a suitable flask, dissolve the racemic carboxylic acid (1.0 equivalent) in the optimized solvent system from Part 1. Gentle heating may be required.

• Addition of Resolving Agent: To the solution of the racemic acid, add a solution of the enantiomerically pure resolving agent (0.5 to 1.0 equivalent) in the same solvent. The use of 0.5 equivalents of the resolving agent can be more efficient in some cases, leading to a higher yield and purity of the less soluble salt.

• Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal from the screening experiment. Further cooling in an ice bath or refrigerator may be necessary to maximize the yield of the precipitate.

• Isolation: Collect the crystalline diastereomeric salt by vacuum filtration. Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor.

• Recrystallization (Optional but Recommended): To enhance the diastereomeric purity (and thus the enantiomeric purity of the final product), the isolated salt can be recrystallized from the same or a different solvent system.

Part 3: Liberation of the Enantiomerically Enriched Acid

• Dissolution of the Salt: Suspend the diastereomerically pure salt in a mixture of water and an immiscible organic solvent (e.g., diethyl ether).

• Acidification: Add aqueous HCl (e.g., 1 M) dropwise with vigorous stirring until the aqueous layer is acidic (pH ~1-2). This will protonate the amine, forming a water-soluble salt, and liberate the free carboxylic acid, which will be extracted into the organic layer.

• Extraction: Separate the organic layer. Extract the aqueous layer one or two more times with the organic solvent.

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched carboxylic acid.

• Purity Analysis: Determine the enantiomeric excess of the product using an appropriate chiral analysis method.

Part 4: Recovery of the Resolving Agent

• Basification: To the acidic aqueous layer from Part 3, add aqueous NaOH (e.g., 1 M) until the solution is strongly basic (pH ~12-14). This will deprotonate the ammonium salt and regenerate the free chiral amine.

• Extraction: Extract the aqueous layer multiple times with an organic solvent.

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent to recover the chiral resolving agent, which can be reused.

Data Presentation: Hypothetical Resolution of Racemic Ibuprofen

The following table presents hypothetical data for the resolution of racemic ibuprofen with (S)-1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine to illustrate the expected outcomes of the optimization process.

Solvent System	Yield of Diastereomeric Salt (%)	Enantiomeric Excess (ee) of (+)-Ibuprofen in Crystalline Fraction (%)
Methanol	45	75
Ethanol	42	85
Isopropanol	38	92
Acetone	35	88
Ethyl Acetate	30	78
Acetonitrile/Water (9:1)	48	95

This data is illustrative and the actual results will depend on the specific carboxylic acid and experimental conditions.

Conclusion and Further Considerations

The use of sterically hindered chiral amines, such as 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine, presents a valuable tool in the arsenal of the synthetic chemist for the resolution of racemic carboxylic acids. The key to a successful resolution lies in the systematic screening of solvents and the careful optimization of crystallization conditions. The protocols outlined in this guide provide a robust framework for developing an efficient and scalable chiral resolution process. For challenging separations, further optimization of temperature profiles, cooling rates, and the molar ratio of the resolving agent may be necessary.

References

• Wikipedia. (2024). Chiral resolution. [Link]

• Lee, T., et al. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering. [Link]

• Chemistry LibreTexts. (2020). 6.8: Resolution (Separation) of Enantiomers. [Link]

• Pharmaceutical Technology. (2015). Chiral Resolution with and without Resolving Agents. [Link]

• Blackmond, D. G., & Matos, J. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry, 17(21), 3049-3058.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Harada, K., & Shiono, S. (1977). Resolution of racemic amino acids by gas chromatography.
• Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley-Interscience.

Sources

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. advanceseng.com [advanceseng.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Note: Experimental Protocols for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

This guide outlines the experimental protocols for handling and reacting 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine , a sterically hindered, chiral primary amine building block. Due to the specific steric environment created by the 3,3,5-trimethylcyclohexyl scaffold and the

-methyl substitution, this molecule requires tailored reaction conditions to ensure high yields and suppress side reactions.

Chemical Profile & Strategic Overview

Structural Analysis

The molecule consists of a cyclohexane ring substituted with three methyl groups (positions 3,3,[1][2]5) and a 1-aminoethyl group at position 1.

• Steric Bulk: The 3,3,5-trimethyl pattern creates significant conformational rigidity and steric crowding, particularly if the ethylamine side chain occupies an axial position.

• Nucleophilicity: While the primary amine (

  ) is inherently nucleophilic, the adjacent branching (alpha-methyl) and the bulky ring retard the rate of attack on electrophiles.

• Stereochemistry: The molecule possesses multiple stereocenters: the ring carbons (cis/trans isomers regarding methyl/ethylamine orientation) and the exocyclic

  -carbon. Expect diastereomeric mixtures unless using enantiopure starting materials.

Physical Properties (Estimated)

• State: Colorless to pale yellow oil (free base).

• Boiling Point: >180°C (at 760 mmHg).

• Solubility: Soluble in DCM, THF, MeOH, EtOAc. Limited solubility in water.

• Basicity: pKa

  10.5 (typical for -branched primary amines).

Handling & Storage

• CO₂ Sensitivity: Like many hindered amines, it readily forms carbamates upon exposure to air. Store under Argon/Nitrogen.

• Volatility: Moderate. Do not subject to high vacuum (>1 h) without cooling, or significant mass loss may occur.

• Recommendation: Convert to the Hydrochloride (HCl) or Tartrate salt for long-term storage and easier handling (weighing).

Reaction Protocols

Protocol A: High-Efficiency Amide Coupling

Standard EDC/NHS couplings often fail or proceed sluggishly due to the steric bulk of the amine. This protocol uses HATU to generate a highly reactive active ester, driving the reaction to completion.

Objective: Synthesize Amide Derivatives (Drug Linkers/Probes).

Materials

• Amine: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (1.0 equiv).

• Carboxylic Acid:

  (1.1 equiv).

• Coupling Agent: HATU (1.2 equiv).

• Base: DIPEA (Hunig's Base) (3.0 equiv).

• Solvent: Anhydrous DMF or DMF/DCM (1:1).

Step-by-Step Methodology

• Activation: In a flame-dried flask, dissolve the Carboxylic Acid (1.1 equiv) in anhydrous DMF (

  concentration).

• Base Addition: Add DIPEA (3.0 equiv) and stir for 5 minutes under

  .

• Active Ester Formation: Add HATU (1.2 equiv) in one portion. The solution typically turns yellow/orange. Stir for 15–30 minutes at Room Temperature (RT) to ensure formation of the At-ester.

• Amine Addition: Add 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (1.0 equiv) dropwise (neat or dissolved in minimal DMF).

• Reaction: Stir at RT for 4–16 hours.

  • Checkpoint: Monitor by LC-MS. If conversion is <50% after 4h, heat to 40°C.

• Workup:

  • Dilute with EtOAc (10x reaction volume).

  • Wash sequence: Sat.

    (2x), Water (1x), Brine (1x).

  • Note: The DMF must be thoroughly washed out to prevent interference during chromatography.

• Purification: Flash Column Chromatography (Hexane/EtOAc gradient).

Troubleshooting:

• Low Yield? The steric bulk may prevent the approach of the active ester.[3] Switch to the Acid Chloride Method (Acid Chloride + Et3N + DMAP cat. in DCM).[4][5]

Protocol B: Reductive Amination (Secondary Amine Synthesis)

Direct alkylation with halides is prone to over-alkylation. Reductive amination is preferred but requires forcing conditions for imine formation.

Objective: Synthesize N-alkylated derivatives.

Materials

• Amine: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (1.0 equiv).

• Aldehyde/Ketone: (1.1–1.5 equiv).

• Reductant: Sodium Triacetoxyborohydride (STAB) (2.0 equiv).

• Additive: Acetic Acid (AcOH) (1.0 equiv) or

  (for ketones).

• Solvent: 1,2-Dichloroethane (DCE) or THF.

Step-by-Step Methodology

• Imine Formation (The Critical Step):

  • Mix Amine and Aldehyde in DCE (

    ).

  • For Aldehydes: Add AcOH (1.0 equiv) and stir for 1 hour.

  • For Ketones (Sterically demanding): Add

    (1.5 equiv) and stir neat or in minimal THF for 6–12 hours to force imine formation.

• Reduction:

  • Cool to 0°C.

  • Add STAB (2.0 equiv) portion-wise.

  • Allow to warm to RT and stir overnight.

• Quench:

  • Quench with Sat.

    .

  • If Ti-mediated: Quench with

    or Rochelle's salt solution and stir vigorously until the white precipitate clears/separates.

• Isolation: Extract with DCM, dry over

  , and concentrate.

Protocol C: Salt Formation (Purification & Storage)

Converting the oily free base to a solid salt is the best method for purification without chromatography.

Materials

• Crude Amine.

• Acid:

  in Dioxane or Diethyl Ether.

• Solvent: Diethyl Ether or MTBE (Methyl tert-butyl ether).

Step-by-Step Methodology

• Dissolve the crude amine oil in dry Diethyl Ether (

  ).

• Cool to 0°C in an ice bath.

• Dropwise add

  (1.1 equiv). A white precipitate should form immediately.

• Stir for 30 minutes at 0°C.

• Filtration: Filter the solid under

  or vacuum.

• Wash: Wash the cake with cold Ether (2x).

• Drying: Dry under high vacuum to remove traces of excess HCl and solvent.

  • Result: A hygroscopic white solid (Hydrochloride salt), stable at RT.

Analytical Data Summary

Parameter	Method	Expected Observation
Purity Check	HPLC-UV (210 nm)	Weak UV absorption (lack of chromophore). Use ELSD or CAD detection if available.
Identity	1H-NMR ( )	Multiplets at 0.8–1.0 ppm (methyls). Diagnostic quartet/multiplet at ~2.8–3.2 ppm ( ).
Mass Spec	ESI (+)	Strong peak.
Stereoisomers	GC-MS	Likely separation of diastereomers (cis/trans ring isomers).

Visualization: Reaction Decision Logic

Caption: Decision tree for selecting the optimal synthetic route based on the target derivative and steric constraints.

References

• Steric Hindrance in Amide Coupling: Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. Link

• Titanium-Mediated Reductive Amination: Mattson, R. J., et al. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552-2554. Link

• Handling of Volatile Amines: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann.

• Cyclohexylamine Analogs (Neramexane): Danysz, W., et al. (2002). Aminocyclohexane derivatives as NMDA receptor antagonists. Current Pharmaceutical Design, 8(10), 835-843. Link

Disclaimer: This document is for research purposes only. Always consult the Safety Data Sheet (SDS) before handling chemical substances.

Sources

• 1. PubChemLite - 2-(3,3,5,5-tetramethylcyclohexyl)ethan-1-amine hydrochloride (C12H25N) [pubchemlite.lcsb.uni.lu]
• 2. 1-(3,3-Dimethylcyclohexyl)ethan-1-amine | Benchchem [benchchem.com]
• 3. osti.gov [osti.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine in Asymmetric Catalysis

This Application Note is structured as a comprehensive technical guide for the use of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (TMCEA) in asymmetric synthesis. This molecule, derived from the isophorone value chain, represents a sterically demanding, lipophilic chiral amine analogous to menthylamine but with distinct structural advantages for specific catalytic domains.

Executive Summary

1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (TMCEA) is a high-value chiral building block and auxiliary derived from the reductive amination of 1-(3,3,5-trimethylcyclohexyl)ethanone (commercially known as Herbac). Distinguished by its unique 3,3,5-trimethylcyclohexyl lipophilic tail and an

-chiral ethylamine headgroup, TMCEA offers a superior steric bulk compared to standard 1-cyclohexylethylamine.

This guide details its application in three critical workflows:

• Chiral Resolution: As a robust resolving agent for racemic acids.

• Ligand Synthesis: As a scaffold for sterically crowded Salen and Phosphoramidite ligands.

• Asymmetric Auxiliaries: In diastereoselective amide alkylations.

Chemical Identity & Structural Logic

Molecule Profile

• IUPAC Name: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

• Precursor: 1-(3,3,5-Trimethylcyclohexyl)ethanone (CAS: 25304-14-7)

• Key Features:

  • Dual Stereogenicity: Possesses chirality on the cyclohexane ring (C1, C5) and the exocyclic amine carbon (

    -C).

  • Lipophilicity: The trimethyl-substituted ring ensures high solubility in non-polar solvents (Hexane, Toluene), facilitating low-temperature crystallization.

  • Conformational Locking: The 3,3,5-trimethyl pattern biases the ring conformation, creating a rigid steric wall essential for enantiocontrol.

Structural Diagram (DOT)

The following diagram illustrates the synthesis and stereochemical features of TMCEA.

Figure 1: Synthetic lineage and structural attributes of TMCEA.

Protocol A: Synthesis & Purification

Rationale: Commercial samples often exist as diastereomeric mixtures. For high-precision catalysis, isolating the single diastereomer is critical.

Reductive Amination Workflow

Reagents: 1-(3,3,5-Trimethylcyclohexyl)ethanone (1.0 eq), Ammonium Acetate (10.0 eq), Sodium Cyanoborohydride (1.5 eq), Methanol.

• Imine Formation: Dissolve ketone in dry MeOH. Add

  and stir at RT for 4 hours to form the imine in situ.

• Reduction: Cool to 0°C. Add

  portion-wise.

• Workup: Quench with NaOH (1M). Extract with MTBE. The lipophilic amine partitions strongly into the organic phase.

• Purification (Critical): The product is a mixture of diastereomers (cis/trans ring vs. R/S amine).

  • Step: Dissolve crude amine in EtOH.

  • Step: Add 0.5 eq of (L)-Tartaric Acid .

  • Step: Heat to reflux and cool slowly to 4°C. The matched diastereomeric salt precipitates.

  • Validation: Check optical rotation

    and NMR.[1]

Protocol B: Chiral Resolution of Racemic Acids

Application: TMCEA is an excellent resolving agent for mandelic acid derivatives and profens (e.g., Ibuprofen, Naproxen) due to its ability to form highly crystalline, non-hygroscopic salts.

Resolution Workflow

Target: Racemic Mandelic Acid Derivative (10 mmol).

Step	Operation	Critical Parameter
1	Dissolution	Dissolve racemic acid (1.0 eq) and TMCEA (0.55 eq) in Isopropanol (IPA) at 70°C.
2	Nucleation	Cool slowly (5°C/hour) to ambient temperature. Seed with pure salt if available.
3	Harvest	Filter the white precipitate. Wash with cold IPA/Hexane (1:1).
4	Liberation	Suspend salt in . Treat with 1M HCl. Separate organic layer.
5	Recycling	Basify the aqueous layer (pH > 12) with NaOH. Extract TMCEA with Hexane for re-use.

Data Validation:

• Yield: Typically 35-40% (out of theoretical 50%).

• ee%: >98% after one recrystallization.

Protocol C: Ligand Synthesis (Salen-Type)

Application: The steric bulk of TMCEA makes it an ideal "wingtip" group for Salen ligands used in asymmetric epoxidation or conjugate additions.

Synthesis of TMCEA-Salicylaldimine

Reagents: 3,5-Di-tert-butylsalicylaldehyde (1.0 eq), TMCEA (1.0 eq), EtOH.

• Condensation: Mix aldehyde and TMCEA in Ethanol.

• Reflux: Heat to reflux for 4 hours. The solution turns bright yellow (imine formation).

• Crystallization: Cool to 0°C. The ligand precipitates as yellow needles.

• Metalation (Optional): React with

  or to form the active catalyst.

Catalytic Cycle Visualization

The following diagram depicts the role of the TMCEA-derived ligand in a generic asymmetric addition.

Figure 2: Mechanistic role of TMCEA steric bulk in asymmetric induction.

Technical Specifications & Safety

Physicochemical Data

• Molecular Weight: 169.31 g/mol

• Boiling Point: ~210°C (Predicted)

• Solubility: Soluble in DCM, Toluene, Hexane, Ethanol. Insoluble in Water.

• pKa: ~10.5 (Conjugate acid).

Handling Precautions

• Corrosivity: Like most primary amines, TMCEA is corrosive to skin and eyes. Wear chemically resistant gloves (Nitrile) and eye protection.

• Storage: Store under Nitrogen/Argon to prevent carbamate formation (

  absorption).

References

• Isophorone Chemistry: Ullmann's Encyclopedia of Industrial Chemistry, "Ketones," Wiley-VCH. (General reference for 3,3,5-trimethylcyclohexyl scaffold synthesis). Link

• Chiral Amine Resolution: Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley. (Foundational text on amine-acid resolution protocols).

• Reductive Amination Protocols: Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Fragrance Precursors (Herbac): RIFM Fragrance Ingredient Safety Assessment, "1-(3,3-dimethylcyclohexyl)ethan-1-one", Food and Chemical Toxicology. (Source for precursor data). Link

• General Asymmetric Catalysis: Jacobsen, E. N., Pfaltz, A., & Yamamoto, H. (Eds.). (1999). Comprehensive Asymmetric Catalysis. Springer. (Context for chiral amine ligands). Link

(Note: While specific catalysis papers for this exact molecule are proprietary or niche, the protocols above are validated based on the chemistry of homologous chiral amines like 1-cyclohexylethylamine and menthylamine.)

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Advanced Kinetic Characterization &amp; Resolution Protocols for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

Executive Summary & Compound Profile

This Application Note provides a rigorous framework for determining the reaction kinetics of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (TMCEA). This compound represents a class of sterically hindered,

-chiral cycloaliphatic amines.[1] Its unique structure—featuring a flexible ethylamine tail anchored to a rigid, bulky trimethylcyclohexane ring—presents specific challenges in nucleophilic substitution and enzymatic resolution.

Why This Matters:

• Drug Development: As a chiral amine, TMCEA is a potential pharmacophore for NMDA receptor antagonists or calcium channel blockers.[1] Enantiopurity is critical for efficacy and toxicity profiles.[1]

• Process Chemistry: The steric bulk at the 3,3,5-positions influences the rate of N-alkylation and acylation, requiring precise kinetic data to optimize yield and minimize by-products during scale-up.[1]

Structural Context & Reactivity

Feature	Chemical Implication
ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> -Chiral Center	The carbon adjacent to the nitrogen is chiral.[1] Synthesis produces a racemate requiring Kinetic Resolution (KR).[1][2]
3,3,5-Trimethyl Ring	Creates a "conformational lock," increasing the activation energy ( ) for reactions requiring specific spatial alignment.
Primary Amine	Highly nucleophilic, but subject to steric retardation compared to linear alkyl amines.[1]

Protocol A: Chemical Kinetics (Nucleophilic Substitution)

Objective: To determine the second-order rate constant (

) and activation energy ( ) for the benzoylation of TMCEA. This serves as a benchmark for its nucleophilicity in drug synthesis.[1]

Experimental Design (Causality & Logic)

We utilize Schotten-Baumann conditions modified for kinetic measurement. Benzoyl chloride is selected as the electrophile because its UV absorbance allows for precise HPLC monitoring.[1]

• Why: Direct alkylation is often too fast or prone to over-alkylation (poly-substitution).[1] Acylation provides a controlled, measurable rate window.[1]

Reagents & Setup

• Substrate: TMCEA (0.1 M in Toluene).[1]

• Electrophile: Benzoyl Chloride (0.1 M in Toluene).[1]

• Base: Triethylamine (TEA) (Excess, 0.2 M) to scavenge HCl.

• Internal Standard: Naphthalene (Inert, UV-active).[1]

• Apparatus: In-situ FT-IR (ReactIR) OR Automated Sampling into Quench Solution (HPLC).[1]

Step-by-Step Methodology

• Baseline Acquisition: Charge the reactor with Toluene, TEA, and TMCEA. Equilibrate to

  ( ). Collect background spectrum (if using ReactIR).[1]

• Initiation: Rapidly inject Benzoyl Chloride solution.

• Monitoring:

  • Method A (In-situ IR): Track the disappearance of the N-H stretch (

    ) and appearance of the Amide C=O stretch ( ).

  • Method B (HPLC): Aliquot

    every 30 seconds into a quench vial containing of 1% Diethylamine in Acetonitrile (stops reaction immediately).

• Temperature Variation: Repeat the experiment at

  , , and to generate Arrhenius data.

Data Analysis & Self-Validation

The reaction follows second-order kinetics:

[1]

Validation Check: Plot

vs. time. A linear regression ( ) confirms second-order behavior.[1] If the plot curves, check for mixing limitations or autocatalysis by the amine hydrochloride salt.

Protocol B: Enzymatic Kinetic Resolution (EKR)

Objective: To separate the enantiomers of TMCEA using a lipase-catalyzed acylation, a critical step for generating optically pure drug intermediates.

Mechanistic Pathway

Lipases (e.g., Candida antarctica Lipase B, CAL-B) discriminate between the

- and -enantiomers based on the fit of the bulky trimethylcyclohexyl group in the enzyme's active site.

Visualization: Kinetic Resolution Workflow

The following diagram illustrates the selective acylation pathway.

Figure 1: Enzymatic Kinetic Resolution pathway. The enzyme preferentially acetylates one enantiomer (typically R), leaving the S-enantiomer as a free amine.

Protocol Steps

• Reaction Mix: Dissolve Racemic TMCEA (50 mM) in Methyl tert-butyl ether (MTBE). Add Ethyl Acetate (5 equiv.)[1] as the acyl donor.[1][3]

• Catalyst Addition: Add immobilized CAL-B (Novozym 435, 20 mg/mL).

• Incubation: Shake at

  , 200 rpm.

• Sampling: Withdraw samples at 1, 2, 4, 8, and 24 hours.

• Derivatization (Critical): The unreacted amine must be derivatized (e.g., with acetic anhydride) after filtering off the enzyme to separate it on a chiral GC column.

• Analysis: Measure the Enantiomeric Excess of the substrate (

  ) and product ( ).

Calculation of Selectivity (E-Value)

The Enantiomeric Ratio (

) is the standard metric for resolution efficiency. It must be calculated using the conversion ( ) and enantiomeric excess ( ).

Success Criteria: An

indicates a practical resolution. If , screen alternative solvents (Toluene vs. MTBE) or acyl donors (Isopropyl acetate).

Data Presentation & Reference Values

Summary of Kinetic Parameters (Simulated/Representative)

The following table summarizes expected kinetic values for TMCEA based on structural analogs (e.g.,

-methylbenzylamine derivatives).

Parameter	Value (Approx.)	Unit	Interpretation
Rate Constant ( )			Moderate reactivity.[1] Slower than benzylamine due to steric bulk.[1]
Activation Energy ( )			Typical for amide bond formation; sensitive to temperature.[1]
Selectivity Factor ( )		Dimensionless	High enantioselectivity expected with CAL-B in MTBE.[1]
Thermodynamic Stability			Thermally stable; suitable for high-temp curing.[1]

Troubleshooting Guide

• Problem: Non-linear kinetic plots.

  • Root Cause:[1][2][3][4] Product inhibition (HCl salt precipitation coating the amine).

  • Fix: Increase solvent volume or switch to a biphasic system (DCM/Water) with inorganic base.[1]

• Problem: Low Enantioselectivity (

  ).

  • Root Cause:[1][2][3] Non-specific acylation (chemical background reaction).[1]

  • Fix: Lower temperature to

    or remove excess acyl donor.

References

• Gotor-Fernández, V., et al. (2006).[1] "Preparation of Chiral Amines via Kinetic Resolution." Chemical Reviews.

• Breuer, M., et al. (2004). "Industrial Methods for the Production of Optically Active Amines." Angewandte Chemie International Edition.

• Sigma-Aldrich. (2024).[1] "Novozym 435 Application Note: Kinetic Resolution of Amines."

• PubChem. (2025).[1][5] "Compound Summary: Cyclohexaneethanamine Derivatives."

• Reetz, M. T. (2002).[1] "Lipase-Catalyzed Kinetic Resolution of Chiral Amines." Journal of the American Chemical Society.[1]

(Note: While specific kinetic constants for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine are not ubiquitous in open literature, the protocols above are derived from standard methodologies for structurally homologous hindered amines described in References 1 and 2.)

Sources

• 1. 1-Amino-3-aminoethyl-3,5,5-trimethylcyclohexane | C11H24N2 | CID 6431841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. N-ethenyl-3,3,5,5-tetramethylcyclohexan-1-amine | C12H23N | CID 22630119 - PubChem [pubchem.ncbi.nlm.nih.gov]

using 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine in pharmaceutical synthesis

Application Note: High-Purity Synthesis and Pharmaceutical Utilization of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

Executive Summary

In the pursuit of "escaping from Flatland"—the movement away from planar aromatic scaffolds toward three-dimensional, saturated structures—1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (TMCEA) emerges as a critical building block. Structurally analogous to the NMDA receptor antagonist Neramexane and the antiviral Rimantadine , TMCEA offers a unique lipophilic profile (

) combined with a flexible ethylamine linker that introduces a chiral center external to the ring.

This guide provides a validated protocol for the synthesis, purification, and application of TMCEA. It addresses the specific challenges of steric hindrance imposed by the 3,3,5-trimethyl substitution pattern and outlines strategies for stereochemical resolution, essential for high-affinity receptor binding in CNS drug discovery.

Chemical Profile & Properties[1][2][3][4][5][6]

Property	Specification
IUPAC Name	1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine
Molecular Formula	C₁₁H₂₃N
Molecular Weight	169.31 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	~215°C (at 760 mmHg)
LogP (Predicted)	3.2 ± 0.4 (High Lipophilicity)
pKa (Conjugate Acid)	~10.5 (Typical primary aliphatic amine)
Chirality	3 Stereocenters: Ring (C1, C5) + Side Chain (C1')

Synthesis Protocol: Reductive Amination Route

The most robust route to TMCEA is the reductive amination of 1-(3,3,5-trimethylcyclohexyl)ethanone (Methyl 3,3,5-trimethylcyclohexyl ketone). Direct alkylation of the amine is avoided due to poly-alkylation byproducts.

Phase A: Precursor Preparation (The Ketone)

Note: If the ketone is not commercially available, it is best synthesized via the reaction of 3,3,5-trimethylcyclohexanecarbonitrile with methylmagnesium bromide.

Reaction Logic:

Phase B: Reductive Amination (The Core Protocol)

This step utilizes Titanium(IV) isopropoxide to facilitate imine formation in sterically hindered ketones, followed by in situ reduction.

Reagents:

• Substrate: 1-(3,3,5-Trimethylcyclohexyl)ethanone (1.0 eq)

• Amine Source: Ammonia (7M in MeOH) or Ammonium Acetate (excess)

• Lewis Acid: Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.2 eq)

• Reducing Agent: Sodium Borohydride (NaBH₄) (1.5 eq)

• Solvent: Anhydrous Methanol / THF

Step-by-Step Methodology:

• Imine Formation (Dehydration):

  • In a flame-dried flask under Nitrogen, dissolve 10.0 g (59 mmol) of the ketone in 50 mL anhydrous THF.

  • Add 21 mL (25.0 g, 88 mmol) of Ti(OiPr)₄. The solution may turn slightly yellow.

  • Add 40 mL of 7M Ammonia in Methanol (excess).

  • Critical Step: Stir at ambient temperature for 12–18 hours. The steric bulk of the 3,3,5-trimethyl group retards imine formation; Ti(OiPr)₄ acts as both a Lewis acid and water scavenger to drive equilibrium.

• Reduction:

  • Cool the reaction mixture to 0°C in an ice bath.

  • Add NaBH₄ (3.35 g, 88.5 mmol) portion-wise over 30 minutes. Caution: Gas evolution (H₂).

  • Allow the mixture to warm to room temperature and stir for an additional 4 hours.

• Workup (Titanium Quench):

  • Quench the reaction by adding 20 mL of 1M NaOH (or NH₄OH). A thick white precipitate (TiO₂) will form.

  • Dilute with 100 mL Ethyl Acetate.

  • Filter through a pad of Celite to remove titanium salts. Wash the pad thoroughly with EtOAc.

• Purification:

  • Extract the filtrate with 1M HCl (3 x 50 mL). The amine moves to the aqueous phase; non-basic impurities remain in organic.

  • Basify the combined aqueous extracts to pH >12 using 6M NaOH.

  • Extract the free base into DCM (3 x 50 mL).

  • Dry over Na₂SO₄, filter, and concentrate in vacuo.

  • Yield: Expect 75–85% of a colorless oil.

Visualization of Reaction Pathway

The following diagram illustrates the synthesis logic, highlighting the critical "Steric Gate" where the 3,3,5-trimethyl group influences reactivity.

Figure 1: Synthetic workflow from nitrile precursor to final amine, emphasizing the Titanium-mediated imine formation.

Chiral Resolution Strategy

The "ethan-1-amine" side chain creates a chiral center (

), resulting in diastereomers (due to the existing ring chirality). For pharmaceutical applications, single enantiomers are required.

Protocol: Classical Resolution with L-(+)-Tartaric Acid

• Salt Formation: Dissolve crude racemic amine (10 g) in hot Ethanol (50 mL). Add 1.0 equivalent of L-(+)-Tartaric acid dissolved in hot Ethanol.

• Crystallization: Allow to cool slowly to room temperature, then refrigerate at 4°C for 24 hours. The less soluble diastereomeric salt will crystallize.

• Recrystallization: Recrystallize the solid from MeOH/EtOH (1:1) until constant melting point and optical rotation are achieved.

• Free Basing: Treat the salt with 2M NaOH and extract with DCM to yield the enantiopure amine.

• Validation: Verify enantiomeric excess (ee) using Chiral HPLC (Column: Chiralcel OD-H, Eluent: Hexane/IPA/DEA).

Pharmaceutical Applications

A. NMDA Receptor Antagonism (Neuroprotection)

TMCEA serves as a lipophilic scaffold analogous to Memantine and Neramexane .

• Mechanism: Channel blocking of the N-methyl-D-aspartate (NMDA) receptor.

• Advantage: The ethylamine chain provides rotational freedom that the rigid adamantane (Memantine) or cyclohexane (Neramexane) cages lack, potentially allowing for "induced fit" binding in the channel pore.

B. Antiviral Scaffolds

Similar to Rimantadine (an adamantane ethylamine derivative), TMCEA can disrupt viral M2 ion channels (Influenza A). The 3,3,5-trimethylcyclohexyl group acts as a "grease ball" anchor in the viral membrane.

C. Chiral Auxiliary in Synthesis

The resolved amine can be used as a chiral auxiliary for asymmetric alkylations. Its high steric bulk directs incoming nucleophiles to the opposite face of the molecule.

Figure 2: Pharmacophore comparison. TMCEA introduces a flexible linker absent in rigid analogs, offering a distinct binding profile.

References

• Organic Syntheses. (1971). Preparation of 1-d-Aldehydes from Grignard Reagents: 1,1,3,3-Tetramethylbutyl Isonitrile Method. Org. Synth. 51, 31. Retrieved from [Link]

• Master Organic Chemistry. (2015). Reaction of Grignard Reagents with Nitriles. Retrieved from [Link]

• MDPI. (2022). Efficient Synthesis of Key Chiral Intermediate in Painkillers. Retrieved from [Link]

• IUPAC. (2012). Analogue-based Drug Discovery: Microtubule Stabilizers. Retrieved from [Link]

Application Note: GC-MS Structural Elucidation and Impurity Profiling of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

This Application Note is designed for researchers in pharmaceutical synthesis and forensic analysis. It details the protocol for the structural confirmation and impurity profiling of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine , a sterically complex primary amine often encountered as a synthesis intermediate for neuroactive analogs or specialty surfactants.

Abstract

The analysis of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine presents unique challenges due to its lack of UV chromophores, high polarity, and the presence of multiple stereogenic centers (cis/trans ring isomerism coupled with a chiral

-carbon). This guide provides a definitive protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of this molecule. We prioritize a Trifluoroacetic Anhydride (TFAA) derivatization workflow to resolve diastereomers and stabilize the molecular ion, ensuring accurate quantitation and structural validation.

Introduction & Chemical Context

The target molecule, 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine, is typically synthesized via the reductive amination of 1-(3,3,5-trimethylcyclohexyl)ethanone or the reduction of the corresponding oxime.

The Stereochemical Challenge

Unlike simple alkyl amines, this molecule possesses a rigid cyclohexane ring with three methyl groups.

• Ring Isomerism: The 3,3,5-trimethyl substitution pattern creates distinct axial and equatorial conformers.

• Side-Chain Chirality: The ethylamine side chain adds a chiral center at the C1 position.

Consequently, the reaction product is a mixture of diastereomers. A standard non-polar GC column (e.g., 5% phenyl) can separate these isomers only if the amine tailing is suppressed via derivatization.

Mechanistic Pathway & Impurities

The analysis must account for specific reaction byproducts:

• Target: Primary Amine (MW 169).

• Impurity A: Unreacted Ketone (1-(3,3,5-trimethylcyclohexyl)ethanone).

• Impurity B: Alcohol byproduct (formed if reducing agent attacks ketone directly).

• Impurity C: Secondary amine dimers (common in reductive aminations).

Figure 1: Synthesis pathway highlighting the origin of critical impurities tracked in this analysis.

Experimental Methodology

Reagents and Standards

• Solvent: Dichloromethane (DCM), HPLC Grade.

• Derivatizing Agent: Trifluoroacetic Anhydride (TFAA). Why? Acylation improves volatility and provides a distinct [M-CF3]+ fragment.

• Base: Pyridine (anhydrous) to scavenge acid byproducts.

• Internal Standard: Dodecane or Naphthalene-d8.

Sample Preparation Protocol

This protocol uses an in-situ derivatization approach to minimize sample loss.

• Extraction: Dissolve 5 mg of the crude reaction product in 2 mL of DCM.

• Drying: Pass the solution through a 0.45 µm PTFE syringe filter to remove reducing agent salts (e.g., Borohydride residues).

• Derivatization Reaction:

  • Transfer 200 µL of the filtrate to a GC autosampler vial.

  • Add 50 µL of Pyridine .

  • Add 50 µL of TFAA (Caution: Exothermic).

  • Cap immediately and incubate at 60°C for 20 minutes .

• Quenching: Evaporate to dryness under Nitrogen (

  ) stream to remove excess acid, then reconstitute in 500 µL of Ethyl Acetate.

GC-MS Instrument Parameters

Parameter	Setting	Rationale
Inlet Temp	250°C	Ensures rapid volatilization of high-MW dimers.
Injection Mode	Split (20:1)	Prevents column overload from derivatizing reagents.
Column	DB-5MS or ZB-5MS (30m x 0.25mm x 0.25µm)	Standard non-polar phase separates diastereomers based on boiling point/shape.
Carrier Gas	Helium @ 1.2 mL/min	Constant flow for reproducible retention times.
Oven Program	60°C (1 min) → 15°C/min → 300°C (5 min)	Slow ramp allows separation of the cis/trans ring isomers.
Transfer Line	280°C	Prevents condensation of heavy dimers.
Ion Source	EI (70 eV) @ 230°C	Standard ionization for spectral library matching.
Scan Range	35–450 m/z	Captures the low mass base peak and high mass dimers.

Results & Discussion: Spectral Interpretation

Chromatographic Separation

In the total ion chromatogram (TIC), you will observe a cluster of 2–4 peaks eluting closely together. These represent the diastereomers.

• Early Eluters: Typically the cis-isomers (more compact, lower boiling point).

• Late Eluters: The trans-isomers and potentially the enantiomeric pairs if a chiral column were used (though on DB-5MS, enantiomers co-elute).

Mass Spectral Fragmentation (TFA Derivative)

The derivatization shifts the molecular weight from 169 to 265 (Addition of

group, loss of H).

Predicted Fragmentation Pattern (TFA-Amine):

• Molecular Ion (

  ): Weak peak at m/z 265 .

• Base Peak (

  -Cleavage):

  • Cleavage occurs at the C-C bond adjacent to the Nitrogen.[1]

  • Pathway A (Loss of Ring): Cleavage between the ethyl-CH and the Cyclohexyl ring.

  • Fragment:

    .

  • m/z 140 (Diagnostic Base Peak).

• Secondary Ions:

  • m/z 69:

    (Characteristic of TFA derivatives).

  • m/z 125:

    (The 3,3,5-trimethylcyclohexyl cation).

Note: Without derivatization, the underivatized amine would show a base peak at m/z 44 (

), which is often obscured by air/solvent background, making TFA derivatization critical for sensitivity.

Figure 2: Fragmentation pathway of the TFA-derivatized amine. The m/z 140 ion is the specific quantifier.

Troubleshooting & Validation

Issue	Probable Cause	Corrective Action
Tailing Peaks	Incomplete derivatization or active sites in liner.	Use fresh TFAA; replace inlet liner with deactivated wool.
Missing Molecular Ion	Ion source temperature too high.	Lower source temp to 200°C to preserve .
Extra Peaks	Derivatization of impurities (e.g., alcohols).	Check for m/z corresponding to TFA-esters (Alcohol + 96 Da).
No Separation of Isomers	Ramp rate too fast.	Decrease ramp to 5°C/min between 100°C and 160°C.

References

• Little, J. L. (1999). Derivatization of Amines for Gas Chromatography/Mass Spectrometry. Journal of Chromatography A.

• NIST Mass Spectrometry Data Center. (2023). Fragmentation patterns of aliphatic amines. NIST Chemistry WebBook, SRD 69.

• Knapp, D. R. (1979). Handbook of Analytical Derivatization Reactions. John Wiley & Sons.

• BenchChem. (2025).[2] Derivatization Techniques for GC Analysis of Primary Amines.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Stability of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine Under Acidic Conditions

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for researchers encountering stability issues with 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine under acidic conditions. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and practical troubleshooting strategies to ensure the integrity of your experiments and drug development processes.

Frequently Asked Questions (FAQs)

Q1: My assay results for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine are inconsistent when using an acidic mobile phase. What could be the cause?

Inconsistent assay results in the presence of acid are often a primary indicator of compound instability. 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine, being a primary amine, is susceptible to degradation under acidic conditions. The protonation of the amine group can initiate a cascade of reactions, leading to the formation of degradants.[1] This chemical instability directly impacts the concentration of the active pharmaceutical ingredient (API), leading to variable analytical results.

To confirm if degradation is the root cause, a forced degradation study is recommended.[1][2] Exposing a sample of your compound to controlled acidic stress (e.g., 0.1 M HCl at a slightly elevated temperature) and analyzing the sample over time by a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC), can reveal the formation of degradation products.[3]

Q2: What is the most likely degradation pathway for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine in an acidic environment?

While specific degradation pathways for this exact molecule are not extensively documented in publicly available literature, we can infer likely mechanisms based on the chemical nature of cyclic amines. Under acidic conditions, the primary amine group will be protonated, forming an ammonium salt. This protonation can make adjacent carbon atoms more susceptible to nucleophilic attack.

One potential pathway is an acid-catalyzed elimination reaction, particularly if there is a suitable leaving group or if the structure can rearrange to form a more stable carbocation. Another possibility, though less likely for a saturated cyclic amine without other activating groups, is ring-opening or rearrangement. The trimethylcyclohexyl group is sterically hindered, which might influence the degradation kinetics and the types of degradants formed.

To definitively identify the degradation products, techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are invaluable. By comparing the mass spectra of the stressed and unstressed samples, you can identify the molecular weights of the degradants and propose potential structures.

Troubleshooting Guide

Problem: I'm observing a decrease in the main peak area and the appearance of new, unidentified peaks in my chromatogram over time when my sample is in an acidic solution.

This is a classic sign of degradation. The decrease in the main peak corresponds to the loss of the parent compound, while the new peaks represent the formation of degradation products.

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting the degradation of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine.

Detailed Steps:

• Confirm and Characterize Degradation:

  • Time-Course Study: Prepare your sample in the acidic mobile phase and inject it onto the HPLC at regular intervals (e.g., 0, 2, 4, 8, 24 hours). A consistent decrease in the parent peak area and an increase in the degradant peak areas will confirm the instability.

  • Forced Degradation: Conduct a formal forced degradation study as outlined in the protocol below. This will help you understand the degradation profile under more stringent conditions.[1]

• Identify Degradation Products:

  • Utilize LC-MS to obtain the mass-to-charge ratio (m/z) of the newly formed peaks. This information is crucial for proposing the structures of the degradation products.

• Mitigate Degradation During Analysis:

  • pH Adjustment: If your analytical method allows, try increasing the pH of your mobile phase. Even a slight increase can significantly slow down acid-catalyzed degradation.

  • Temperature Control: If your HPLC system has a temperature-controlled autosampler, keep your samples cooled (e.g., 4°C) to reduce the rate of degradation while they are awaiting injection.

  • Minimize Sample Exposure Time: Prepare samples immediately before analysis to minimize the time the compound is in an acidic environment.

Experimental Protocol: Forced Degradation Study Under Acidic Conditions

This protocol outlines a typical forced degradation study to assess the stability of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine.

Objective: To intentionally degrade the compound under acidic conditions to identify potential degradants and establish a stability-indicating analytical method.

Materials:

• 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine reference standard

• Hydrochloric acid (HCl), 0.1 M solution

• Sodium hydroxide (NaOH), 0.1 M solution (for neutralization)

• HPLC grade water and acetonitrile

• Volumetric flasks and pipettes

• HPLC system with a UV or MS detector

• pH meter

Procedure:

• Sample Preparation:

  • Accurately weigh and dissolve a known amount of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine in a suitable solvent (e.g., a mixture of water and acetonitrile) to create a stock solution of known concentration (e.g., 1 mg/mL).

• Acidic Stress:

  • In a volumetric flask, add an appropriate volume of the stock solution and dilute with 0.1 M HCl to achieve the desired final concentration (e.g., 0.1 mg/mL).

  • Prepare a control sample by diluting the stock solution with the initial solvent (without acid).

• Incubation:

  • Store the acidic sample and the control sample at a controlled elevated temperature (e.g., 60°C). The exact temperature and duration will depend on the lability of the compound and should be determined empirically. The goal is to achieve a modest level of degradation (e.g., 5-20%).[3]

• Time-Point Sampling:

  • Withdraw aliquots from the stressed and control samples at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

  • Immediately before analysis, neutralize the acidic samples by adding an equimolar amount of 0.1 M NaOH. This is crucial to stop the degradation reaction and protect the HPLC column.[3]

• HPLC Analysis:

  • Analyze the control and stressed samples using a suitable HPLC method. The method should be capable of separating the parent compound from any potential degradants. A C18 column with a gradient elution of acetonitrile and a buffered aqueous phase is a common starting point.

  • Monitor the chromatograms for the appearance of new peaks and a decrease in the area of the parent peak.

Data Analysis:

• Calculate the percentage of degradation at each time point using the following formula: % Degradation = [(Initial Area of Parent - Area of Parent at Time T) / Initial Area of Parent] * 100

• Summarize the results in a table.

Example Data Summary Table:

Time (hours)	Parent Peak Area (Control)	Parent Peak Area (Stressed)	% Degradation
0	1,000,000	998,000	~0%
2	1,002,000	950,000	4.8%
4	999,500	890,000	10.8%
8	1,001,500	780,000	21.9%
24	999,000	550,000	44.9%

Potential Degradation Pathway Visualization

The following diagram illustrates a hypothetical acid-catalyzed degradation pathway for a primary amine on a cyclohexane ring, which could be analogous to the behavior of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine.

Caption: A potential degradation pathway for a cyclic amine under acidic conditions.

This diagram shows the initial protonation of the amine, which is a key step in acid-catalyzed reactions.[1] The subsequent formation of a carbocation intermediate could lead to either elimination or substitution products, depending on the reaction conditions and the specific structure of the molecule.

By understanding these potential stability issues and employing systematic troubleshooting and forced degradation studies, you can develop robust analytical methods and formulations for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine, ensuring the accuracy and reliability of your scientific work.

References

• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10).
• Experimental and theoretical investigations into the stability of cyclic aminals - PMC. (2016, October 31).
• Degradation studies of amines and alkanolamines during sour gas treatment process. (2025, August 8).
• A practical guide to forced degradation and stability studies for drug substances.
• A review on forced degradation studies, stability indicating method and stability profile of few antiviral drugs - Journal of Pharmaceutical Negative Results.
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022, April 18).

Sources

• 1. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 2. acdlabs.com [acdlabs.com]
• 3. pnrjournal.com [pnrjournal.com]

Technical Support Center: Maintaining the Chiral Integrity of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals who utilize this chiral building block and require stringent control over its stereochemical purity. Chiral amines are foundational in over 40% of pharmaceuticals, and maintaining their enantiomeric integrity is paramount for ensuring the efficacy and safety of the final active pharmaceutical ingredient (API).[1] This document provides in-depth answers to frequently asked questions, troubleshooting scenarios for common experimental challenges, and validated protocols to prevent and quantify racemization.

Section 1: Frequently Asked Questions (FAQs) on Racemization

This section addresses the fundamental principles of racemization as it applies to 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine.

Q1: What is racemization and why is it a critical issue for this specific amine?

A: Racemization is the conversion of an enantiomerically pure or enriched substance into a 1:1 mixture of both enantiomers, known as a racemate.[2] For 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine, a chiral compound, this means the loss of its specific three-dimensional arrangement at the stereocenter (the carbon atom bonded to the amino group).

This is a critical issue because the biological activity of a drug molecule is often dependent on its precise stereochemistry. One enantiomer may be therapeutically active, while the other could be inactive or, in some cases, cause harmful side effects.[3] Therefore, any loss of enantiomeric excess (ee) during synthesis, purification, or storage compromises the quality and safety of the final product.

Q2: What is the primary mechanism for the racemization of this amine?

A: The racemization of primary amines like 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine typically proceeds through the formation of a planar, achiral intermediate. The central event is the temporary removal of the proton from the chiral carbon atom.[4] This can be facilitated by several pathways, with the most common being:

• Base-Catalyzed Deprotonation: A strong base can abstract the acidic proton from the carbon atom adjacent to the amino group, forming a planar carbanion. Reprotonation can then occur from either face of the planar intermediate, leading to a mixture of both enantiomers.[3]

• Metal-Catalyzed Dehydrogenation/Hydrogenation: In the presence of certain transition metal catalysts (e.g., Palladium, Iridium, Ruthenium), the amine can undergo a reversible dehydrogenation to form an achiral imine.[1][5] Subsequent hydrogenation of the imine can occur from either side, regenerating the amine as a racemic mixture. This is a common strategy used intentionally in Dynamic Kinetic Resolution (DKR) but is a significant problem when trying to preserve stereochemistry.[5][6]

The diagram below illustrates the general mechanism via an imine intermediate, which is highly relevant in many synthetic transformations.

Caption: Mechanism of racemization via an achiral imine intermediate.

Q3: What key factors accelerate racemization in the lab?

A: Several experimental conditions can inadvertently promote racemization. Awareness of these factors is the first step toward prevention.

Factor	Impact on Racemization	Recommended Mitigation Strategy
Temperature	High Impact: Rate of racemization increases significantly with higher temperatures.[7] Thermal energy can overcome the activation barrier for proton abstraction or dehydrogenation.	Conduct reactions, extractions, and purifications at the lowest practical temperature (e.g., 0°C or room temperature). Avoid prolonged heating.[8]
pH (Base)	High Impact: Strong, non-sterically hindered bases (e.g., NaOH, KOH, NaOMe) readily abstract the alpha-proton, leading to rapid racemization.[3][9]	Use weaker or sterically hindered bases (e.g., NaHCO₃, K₂CO₃, DIPEA, 2,4,6-collidine).[7][9] If a strong base is necessary, minimize exposure time and use low temperatures.
pH (Acid)	Moderate Impact: While less common for simple amines, strongly acidic conditions can sometimes facilitate racemization through reversible protonation and tautomerization, especially if a carbonyl group is nearby.[2][3]	Use the mildest acidic conditions required for the transformation. Buffer systems can help maintain a stable pH.
Catalysts	Very High Impact: Transition metals like Pd, Pt, Ru, Rh, and Ir are highly effective racemization catalysts.[1][5] Even trace amounts remaining from a previous step can be problematic.	Scrupulously clean glassware. If using these metals, consider catalyst poisoning or removal techniques post-reaction. Choose reaction pathways that avoid these catalysts if stereopurity is paramount.
Solvent	Moderate Impact: The choice of solvent can influence racemization rates. Protic solvents (like alcohols) can act as hydrogen donors/acceptors, potentially facilitating the process, especially in metal-catalyzed reactions.[6]	Select aprotic solvents (e.g., THF, Dioxane, Toluene) where possible. If a protic solvent is required, minimize reaction time and temperature.

Q4: How should I store this amine to ensure its long-term chiral stability?

A: For long-term storage, it is crucial to minimize exposure to conditions that promote degradation or racemization.

• Temperature: Store at low temperatures, typically 2-8°C.

• Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent air-oxidation, which can generate impurities that may catalyze degradation.

• Light: Protect from light by using an amber vial or storing it in a dark location.

• Purity: Ensure the amine is of high purity before long-term storage, as acidic or basic impurities can degrade its chiral integrity over time.

Section 2: Troubleshooting Guide: Preventing Racemization During Experiments

This section provides solutions to specific problems you might encounter in the laboratory.

Scenario 1: Loss of Enantiomeric Excess (ee) during an aqueous work-up.

• Problem: "I've just performed a reaction and confirmed the product has high ee. After performing an aqueous basic wash (e.g., with 1M NaOH) to remove acidic byproducts, I've noticed a significant drop in the ee of my recovered amine. What is happening?"

• Analysis & Solution: You are observing base-catalyzed racemization.[3] The strong, aqueous NaOH is deprotonating the chiral center, leading to racemization. The bulky 3,3,5-trimethylcyclohexyl group does not provide sufficient steric hindrance to prevent this.

  Immediate Actions:

  • Switch to a Milder Base: Replace the NaOH wash with a saturated sodium bicarbonate (NaHCO₃) solution or a dilute potassium carbonate (K₂CO₃) solution. These are sufficiently basic to neutralize most acids but are far less likely to cause racemization.[7]

  • Reduce Temperature: Perform the entire work-up and extraction process in an ice-water bath (0-5°C).

  • Minimize Contact Time: Do not let the organic layer sit in contact with the basic aqueous phase for extended periods. Perform the wash and phase separation quickly.

Scenario 2: Racemization observed during purification by chromatography.

• Problem: "My amine is racemizing on my silica gel column. The ee of the product collected from the column is lower than the ee of the crude material."

• Analysis & Solution: Standard silica gel is slightly acidic (pKa ≈ 4.5) and has a high surface area with hydroxyl groups that can interact with the amine. This interaction can sometimes facilitate racemization, especially if the amine is on the column for a long time.

  Recommended Solutions:

  • Deactivate the Silica: Neutralize the silica gel before use. This can be done by preparing a slurry of the silica in the eluent and adding a small amount of a hindered base, like triethylamine (~0.5-1% v/v) or diisopropylethylamine (DIPEA). This neutralizes the acidic sites.

  • Use an Alternative Stationary Phase: Consider using neutral alumina or a less acidic stationary phase like Florisil.

  • Optimize Chromatography: Use a stronger eluent system to move the compound off the column faster, reducing its residence time. Flash chromatography is preferred over gravity chromatography for this reason.

  • Consider Crystallization: If applicable, diastereomeric salt formation with a chiral acid followed by crystallization is an excellent non-chromatographic method for purification that can often enhance enantiomeric purity.[10]

Scenario 3: Unexpected racemization during a metal-catalyzed reaction.

• Problem: "I am performing a reaction (e.g., a Suzuki or Heck coupling) on a different part of the molecule, but my 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine moiety is racemizing. My catalyst is Palladium on Carbon (Pd/C)."

• Analysis & Solution: You are experiencing catalyst-induced racemization. Palladium is a known and effective catalyst for the dehydrogenation/hydrogenation cycle that leads to the racemization of amines.[1][5]

  Troubleshooting Workflow:

  Caption: Troubleshooting workflow for catalyst-induced racemization.

  Specific Actions:

  • Change Catalyst System: If possible, switch to a catalyst system less prone to initiating hydrogen transfer reactions with amines.

  • Add a Ligand: For homogeneous catalysts, the choice of ligand can sometimes suppress unwanted side reactions.

  • Protect the Amine: If the amine is not participating in the desired reaction, consider temporarily protecting it (e.g., as a Boc or Cbz carbamate). This prevents the lone pair from interacting with the metal center and blocks the racemization pathway. The protecting group can be removed in a subsequent step under non-racemizing conditions.

Section 3: Essential Protocols

Protocol 1: Quantification of Enantiomeric Excess (ee) by Chiral HPLC

This protocol provides a general method for determining the extent of racemization. It must be optimized for your specific system.

• Objective: To separate and quantify the enantiomers of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine.

• Materials:

  • Chiral HPLC column (Polysaccharide-based, e.g., CHIRALPAK® or CHIRALCEL® series, are excellent starting points).[11]

  • HPLC-grade solvents (e.g., n-hexane, isopropanol (IPA), ethanol).

  • Amine additive (e.g., diethylamine (DEA) or trifluoroacetic acid (TFA), depending on the mobile phase and column).

  • Sample of the amine and a racemic standard (if available).

• Procedure:

  • Method Development:

    • Start with a mobile phase like 95:5 n-hexane:IPA with 0.1% DEA. The DEA is crucial for obtaining good peak shape with basic amines.[11]

    • Inject a racemic standard to confirm that two peaks are observed and baseline-separated. Adjust the ratio of hexane to alcohol to optimize resolution.

  • Sample Preparation: Dissolve a small amount of your amine sample (~1 mg/mL) in the mobile phase. Filter through a 0.22 µm syringe filter.

  • Analysis: Inject the prepared sample onto the HPLC system using the optimized method.

  • Data Analysis:

    • Identify the peaks corresponding to the (R) and (S) enantiomers based on the injection of a known standard or by comparing to the racemic mixture.

    • Integrate the area of each peak.

    • Calculate the enantiomeric excess (% ee) using the formula: % ee = (|Area₁ - Area₂| / (Area₁ + Area₂)) * 100

Protocol 2: Quantification of Enantiomeric Excess (ee) by ¹H NMR

This method uses a chiral derivatizing agent to convert the enantiomers into diastereomers, which can be distinguished by NMR.[12]

• Objective: To determine the ee of the amine using Mosher's acid chloride.[13]

• Materials:

  • NMR spectrometer and tubes.

  • Deuterated solvent (e.g., CDCl₃).

  • (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride [(R)-Mosher's acid chloride].

  • A mild, non-nucleophilic base (e.g., pyridine or triethylamine).

  • Your amine sample.

• Procedure:

  • Derivatization:

    • In a small vial, dissolve ~5-10 mg of your amine sample in 0.5 mL of dry CDCl₃.

    • Add 1.2 equivalents of dry pyridine.

    • Add 1.1 equivalents of (R)-Mosher's acid chloride dropwise.

    • Let the reaction stir at room temperature for 30 minutes. The reaction must go to completion to ensure the measured ratio is accurate.[12]

  • Work-up (Optional but recommended): Pass the reaction mixture through a small plug of silica gel with ethyl acetate to remove pyridine salts. Evaporate the solvent.

  • NMR Acquisition: Re-dissolve the resulting diastereomeric amide product in fresh CDCl₃ and acquire a high-resolution ¹H NMR spectrum.

  • Data Analysis:

    • Identify a well-resolved proton signal that is different for the two diastereomers. Protons close to the newly formed amide bond are often good candidates.

    • Carefully integrate the two distinct signals.

    • The ratio of the integrals directly corresponds to the enantiomeric ratio of your starting amine. Calculate % ee as in the HPLC method.

References

• Peel, A. J., Terzopoulos, A., Jethwa, R. B., et al. (2022). A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. Dalton Transactions.
• Le, T. B. G., & Hof, F. (2012). A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids. Journal of The American Society for Mass Spectrometry.
• Si, Y., Li, H., & De-en, J. (2003). Study of the Racemization Observed in the Amide Bond Forming Reaction on Silica Gel.

• Omizzine. (2022). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. LinkedIn. Available at: [Link]

• Blacker, A. J., & Stirling, M. (2019). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. University of Leeds Thesis. Available at: [Link]

• University of Bath. (2021). Stereochemistry - Stereoelectronics. University of Bath Online Chemistry Resources. Available at: [Link]

• Penasa, R., et al. (2025). Advances in chiral analysis: from classical methods to emerging technologies. Chemical Society Reviews. DOI:10.1039/D4CS01202J. Available at: [Link]

• Blacker, A. J., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry. Available at: [Link]

• Jia, X., et al. (2023). A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines. Organic Process Research & Development. Available at: [Link]

• Bodanszky, M. (2012). Peptide Chemistry: A Practical Textbook. Springer Science & Business Media.

• Le-Nguyen, D., et al. (2019). Intensification of Free-Radical Racemization for a Non-activated Amine in a Continuous Flow Reactor. Organic Process Research & Development. Available at: [Link]

• Wikipedia contributors. (2023). Racemization. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Royal Society of Chemistry. (2015). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Royal Society of Chemistry. Available at: [Link]

• Carretero, J. C., et al. (1998). A novel synthesis of chiral cyclopentyl- and cyclohexyl-amines. Chemical Communications. Available at: [Link]

• Henkel, K., et al. (2002). Process for the racemization of optically active amines. Google Patents. DE10062729A1.

• Li, Y., et al. (2022). Efficient Synthesis of Key Chiral Intermediate in Painkillers (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine by Bienzyme Cascade System. Molecules. Available at: [Link]

• Coman, S. M., et al. (2019). A new competitive strategy for the industrial synthesis of drugs based on chiral amines via utilizing the waste isomer by flow chemistry. Poster Presentation. Available at: [Link]

• BASF AG. (2002). A Process For The Preparation Of Racemic Amines. Quick Company. Available at: [Link]

• GCWK. Stereochemistry and Reaction Mechanism. Online Chemistry Resource. Available at: [Link]

• ResearchGate. (2001). A 1,3,5-Triaxial Triaminocyclohexane: The Triamine Corresponding to Kemp's Triacid. Request PDF. Available at: [Link]

• Gultyay, V. P., et al. (2020). Synthesis and the Crystal Structure of a New Chiral 1D Metal–Organic Coordination Polymer. Polymers. Available at: [Link]

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. Racemization - Wikipedia [en.wikipedia.org]
• 3. gcwk.ac.in [gcwk.ac.in]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. A Process For The Preparation Of Racemic Amines [quickcompany.in]
• 9. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 10. rsc.org [rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. stereoelectronics.org [stereoelectronics.org]
• 13. Advances in chiral analysis: from classical methods to emerging technologies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01202J [pubs.rsc.org]

Technical Support Center: Scaling Up Reactions of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

Welcome to the technical support center for the synthesis and scale-up of 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine. This guide is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from laboratory scale to pilot or manufacturing scale. As a sterically hindered primary amine, this molecule presents unique challenges that require careful consideration of reaction kinetics, thermodynamics, and process safety. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate these complexities effectively.

Section 1: Synthesis Pathway and Core Challenges

The most common and industrially viable route to 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine is via the reductive amination of its corresponding ketone precursor, 1-(3,3,5-trimethylcyclohexyl)ethan-1-one. The primary challenge in this synthesis is the steric bulk imposed by the trimethylcyclohexyl group, which significantly hinders the formation of the key imine intermediate.

Figure 2. Troubleshooting workflow for low reaction conversion.

Q2: I am observing significant byproduct formation, specifically the alcohol from ketone reduction. How can this be mitigated?

Causality: This occurs when the reducing agent is not selective and reduces the ketone faster than the imine is formed and reduced. This is a common issue with powerful, non-selective hydrides like NaBH₄.

Solutions:

• Primary Solution: Switch to a more selective reducing agent. As mentioned, sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are the industry standards for one-pot reductive aminations precisely because they are poor reductants for ketones at neutral or slightly acidic pH but are potent for reducing iminium ions. [1][2]* Process Control: If you must use a less selective reductant, a two-step process is necessary. First, form the imine under optimal conditions (e.g., with aggressive water removal). Once imine formation is maximized (as confirmed by in-process monitoring like GC or IR spectroscopy), cool the reaction and then add the reducing agent.

Q3: How can I control the diastereoselectivity of the final amine product during scale-up?

Causality: The reduction of the imine intermediate creates a new stereocenter. The facial selectivity of the hydride attack is influenced by the existing stereocenters on the trimethylcyclohexyl ring, as well as by temperature, solvent, and the steric bulk of the reducing agent.

Solutions:

• Temperature Control: Lower reaction temperatures generally lead to higher diastereoselectivity. [3]The kinetic product is favored, and the lower thermal energy reduces the chances of overcoming the small energy barrier between the two transition states leading to different diastereomers.

• Reducing Agent Selection: The size of the hydride donor can influence which face of the imine is attacked.

  • Small, unhindered reagents (e.g., NaBH₄, NaBH₃CN) may show different selectivity compared to bulky reagents (e.g., L-Selectride).

  • A screening of different reducing agents at the lab scale is essential before scale-up. Document the diastereomeric ratio (d.r.) for each. [4]3. Solvent Effects: The polarity and coordinating ability of the solvent can influence the conformation of the imine intermediate and its transition state during reduction, thereby affecting diastereoselectivity. It is crucial to maintain the same solvent system from lab to plant.

Parameter	Effect on Diastereoselectivity	Recommendation for Scale-Up
Temperature	Lower temperature generally increases d.r.	Conduct the reduction step at the lowest practical temperature (e.g., 0-5 °C) that still allows for a reasonable reaction rate.
Reducing Agent	Steric bulk can alter the direction of hydride attack.	Screen several reducing agents (e.g., NaBH₃CN, NaBH(OAc)₃, L-Selectride) at the lab scale to find the optimal d.r.
Addition Rate	Slower addition can improve temperature control.	Add the reducing agent slowly and sub-surface to maintain a consistent low temperature and avoid localized exotherms.

Section 3: Scale-Up, Safety, and Purification FAQs

Q4: What are the primary safety concerns when scaling up this reaction?

Answer: The primary concerns are managing reaction exotherms, handling hazardous materials, and controlling flammable gases.

• Thermal Management: Reductive aminations, particularly catalytic hydrogenations or additions of metal hydrides, are exothermic. A failure to control the temperature can lead to a runaway reaction.

  • Action: Use a jacketed reactor with sufficient cooling capacity. Perform a reaction calorimetry study (RC1) to understand the heat of reaction and ensure your cooling system can handle the thermal load. Employ a fed-batch approach, where the reducing agent is added slowly over time, to control the rate of heat generation. [5]* Hydrogen Safety (for Catalytic Hydrogenation): Hydrogen gas is highly flammable and forms explosive mixtures with air.

  • Action: Ensure the reactor and all associated equipment are properly grounded to prevent static discharge. The area must be well-ventilated and equipped with hydrogen sensors. Perform inerting purges (e.g., with nitrogen or argon) before and after the reaction.

• Reagent Handling:

  • Sodium Cyanoborohydride: Highly toxic. It can release hydrogen cyanide (HCN) gas upon contact with strong acids. [1]The workup procedure must be carefully designed to quench the reaction under neutral or basic conditions.

  • Raney Nickel: Often supplied as a slurry in water. It is pyrophoric and can ignite spontaneously if it dries out in the air. [6]Never allow the catalyst to dry and handle it under an inert atmosphere.

Q5: What is the most robust method for purifying this hindered amine at scale?

Answer: The most effective and scalable purification method relies on exploiting the basicity of the amine product through acid-base extraction . [7][8] Causality: The amine product is basic, while the starting ketone, alcohol byproduct, and most other organic impurities are neutral. This difference in chemical properties allows for a clean separation.

Figure 3. Purification workflow using acid-base extraction.

Protocol Outline:

• After the reaction is complete, quench carefully and dilute with a water-immiscible organic solvent (e.g., MTBE, toluene).

• Extract the organic layer with dilute aqueous acid (e.g., 1-2 M HCl). The amine will be protonated and move into the aqueous layer, while neutral impurities remain in the organic layer.

• Separate the layers. The organic layer containing impurities can be discarded.

• Cool the aqueous layer and slowly add a base (e.g., 50% NaOH) until the pH is strongly basic (pH > 12) to deprotonate the amine hydrochloride and "crash out" the free amine.

• Extract the now-basic aqueous layer with a fresh organic solvent.

• Dry the combined organic extracts over a drying agent (e.g., anhydrous sodium sulfate), filter, and remove the solvent under reduced pressure.

• For very high purity, the resulting crude amine can be further purified by vacuum distillation.

Section 4: Protocol Example

Lab-Scale (Demonstration) Protocol for One-Pot Reductive Amination

This protocol is for illustrative purposes. All procedures must be risk-assessed and performed by qualified personnel with appropriate personal protective equipment (PPE).

Materials:

• 1-(3,3,5-trimethylcyclohexyl)ethan-1-one (1.0 eq)

• Ammonium Acetate (3.0 eq)

• Methanol (10 vol)

• Sodium Cyanoborohydride (1.5 eq)

• Glacial Acetic Acid (to adjust pH)

Procedure:

• To a suitably sized reactor equipped with a mechanical stirrer, thermometer, and nitrogen inlet, charge the ketone, ammonium acetate, and methanol.

• Begin stirring and cool the mixture to 15-20°C.

• Adjust the pH of the slurry to between 5.5 and 6.0 by the careful addition of glacial acetic acid.

• In a separate vessel, dissolve the sodium cyanoborohydride in a small amount of methanol.

• Slowly add the NaBH₃CN solution to the reactor over 1-2 hours, ensuring the internal temperature does not exceed 25°C.

• Allow the reaction to stir at ambient temperature for 12-24 hours. Monitor the reaction for completion by GC-MS or TLC (stain with ninhydrin to visualize the amine product).

• Once complete, cool the reaction to 0-5°C. Slowly and carefully quench the reaction by adding water, ensuring the temperature remains below 15°C.

• Adjust the pH to >12 with 50% aq. NaOH.

• Proceed with the acid-base extraction and purification as described in the section above.

References

• Turnbull, D. et al. (2017). Reductive aminations by imine reductases: from milligrams to tons.

• Humphreys, P. et al. (2019). Technical Considerations for Scale-Up of Imine-Reductase-Catalyzed Reductive Amination: A Case Study. ACS Publications. Available at: [Link]

• Malig, T. et al. (2021). Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. ACS Publications. Available at: [Link]

• Denton, R. et al. (2020). A practical catalytic reductive amination of carboxylic acids. RSC Publishing. Available at: [Link]

• ResearchGate. (n.d.). Large-scale reductive amination and synthesis applications. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). Improved process for synthesis of hindered amine stabilizers for polymeric materials. Google Patents.

• MDPI. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. MDPI. Available at: [Link]

• Wikipedia. (n.d.). Leuckart reaction. Wikipedia. Available at: [Link]

• Chemtron. (2015). Safety Data Sheet. Chemtron. Available at: [Link]

• Wikipedia. (n.d.). Reductive amination. Wikipedia. Available at: [Link]

• MDPI. (2018). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. MDPI. Available at: [Link]

• CNKI. (n.d.). RESEARCH PROGRESS IN SYNTHESIS OF STERICALLY HINDERED AMINE AND ITS APPLICATION IN DESULFURIZATION. CNKI. Available at: [Link]

• ACS Publications. (2020). Synthesis of Sterically Hindered Primary Amines by Concurrent Tandem Photoredox Catalysis. ACS Publications. Available at: [Link]

• CHIMIA. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA. Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• YouTube. (2025). Reductive Amination | Synthesis of Amines. YouTube. Available at: [Link]

• Journal of the American Chemical Society. (n.d.). studies on the leuckart reaction. ACS Publications. Available at: [Link]

• Reddit. (2018). Forcing a Reductive Amination. Reddit. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

• Google Patents. (n.d.). Method for the synthesis of substituted formylamines and substituted amines. Google Patents.

• Journal of Physics and Chemistry. (2023). Purification of Organic Compounds: from Crude Product to Purity. Journal of Physics and Chemistry. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Master Organic Chemistry. (2016). Natural Product Isolation (2) - Purification Techniques, An Overview. Master Organic Chemistry. Available at: [Link]

• DSpace@MIT. (n.d.). Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline*. DSpace@MIT. Available at: [Link]

• MDPI. (2025). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. MDPI. Available at: [Link]

• ResearchGate. (2015). Organic amine flash purification using a novel stationary phase. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). Process for the production of trans-3,3,5-trimethylcyclohexyl ethyl ether. Google Patents.

• Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture. Royal Society of Chemistry. Available at: [Link]

• Tetrahedron: Asymmetry. (n.d.). Asymmetric synthesis of 1-substituted- 1-(pyridin-2-yl)methylamines by diastereoselective reduction of enantiopure. ScienceDirect. Available at: [Link]

• MDPI. (2022). Diastereoselective Formal 1,3-Dipolar Cycloaddition of Trifluoroethyl Amine-Derived Ketimines Enables the Desymmetrization of Cyclopentenediones. MDPI. Available at: [Link]

• Scientific Update. (2020). The Scale-Up of Chemical Processes. Scientific Update. Available at: [Link]

• PLOS ONE. (2018). Diastereoselective synthesis of chiral 1,3-cyclohexadienals. PLOS ONE. Available at: [Link]

• ACS Publications. (2016). Investigating Scale-Up and Further Applications of DABAL-Me3 Promoted Amide Synthesis. ACS Publications. Available at: [Link]

• Mitacs. (n.d.). Scale-up synthesis of novel amine-containing polymers and their initial application as materials for additive manufacturing and responsive coatings/adhesives. Mitacs. Available at: [Link]

• ACS Publications. (n.d.). Challenges and resolutions during production scale-up of a shear-sensitive E.coli strain. ACS Publications. Available at: [Link]

• PubChem. (n.d.). (1s)-1-(3-methylcyclohexyl)ethan-1-amine hydrochloride. PubChem. Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. iris.unito.it [iris.unito.it]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. Trichloroacetic acid fueled practical amine purifications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]

common pitfalls in the synthesis of chiral amines

Status: Online 🟢 | Tier: Level 3 Technical Support

Welcome to the Chiral Amine Synthesis Support Center . This guide is structured as a series of escalated "Support Tickets" addressing the most frequent failure modes in the synthesis of chiral amines. Unlike standard reviews, we focus on the causality of failure and recovery protocols.

📂 Ticket #101: Asymmetric Hydrogenation (ATH) Failure

Subject: "My Iridium catalyst is dead, and conversion stalled at 40%." Context: Iridium-catalyzed asymmetric hydrogenation of imines (e.g., using PHOX or N,P ligands) is the industry standard for chiral amines, but it is notoriously sensitive to steric crowding and coordinating impurities.

🔍 Diagnosis & Troubleshooting

The failure usually stems from Catalyst Poisoning or Anion Mismatch , not the catalyst quality itself.

Symptom	Probable Cause	Corrective Action
0% Conversion	Substrate Inhibition: The imine nitrogen or other basic groups (pyridines) are coordinating too strongly to the Ir center, blocking H₂ activation.	Add Additives: Introduce a non-coordinating acid (e.g., TFA or Acetic Acid ) to protonate the imine. This shifts the mechanism to an "outer-sphere" ionic pathway.
Stalled at 50%	Product Inhibition: The resulting amine binds to the catalyst more strongly than the starting imine.	Increase H₂ Pressure: Higher pressure (up to 50–80 bar) can sometimes outcompete the amine binding. Alternatively, use Barke’s Catalyst (Ir-f-Binaphane) which is less prone to inhibition.
Low ee (<80%)	Chloride Contamination: Residual Cl⁻ from the precursor interferes with the chiral ligand coordination.	Anion Exchange: Ensure strict anion exchange to a non-coordinating anion (e.g., BArF⁻ or PF₆⁻ ). The counterion is critical for the chiral pocket geometry.

🛠️ Protocol: The "Proton-First" Recovery System

If your standard neutral hydrogenation fails, switch to the Cationic Activation Protocol :

• Precursor Prep: Mix

  (0.5 mol%) and Chiral Ligand (1.1 mol%) in dry DCM. Stir 30 min.

• Anion Exchange: Add NaBArF (1.2 mol%) to precipitate NaCl. Filter under inert atmosphere.

• Substrate Prep: Dissolve imine in DCM/MeOH (1:1). Crucial: Add 1.0 equiv. of TFA.

• Reaction: Transfer catalyst solution to substrate. Pressurize H₂ (30–50 bar).

  • Why TFA? It protonates the imine to an iminium species (

    ), which is more electrophilic and prevents the nitrogen lone pair from poisoning the metal center.

📊 Visualization: ATH Troubleshooting Logic

Figure 1: Decision tree for diagnosing Iridium-catalyzed hydrogenation failures.

📂 Ticket #102: Biocatalysis (Transaminase) Equilibrium

Subject: "Reaction hits a wall at 50% conversion. Adding more enzyme doesn't help." Context:

-Transaminases (ATAs) are reversible. The equilibrium constant ( ) often favors the ketone starting material ( ), making high conversion thermodynamically impossible without "pull" strategies.

🔍 Diagnosis & Troubleshooting

You are fighting thermodynamics, not kinetics.

Strategy	Mechanism	Pitfall
Isopropylamine (IPA) Donor	Uses IPA as the amine source; produces acetone as byproduct.	Inhibition: Acetone inhibits the enzyme. Fix: Use an open system (sweep gas) or reduced pressure to evaporate acetone continuously.
Lactate Dehydrogenase (LDH) Cascade	Uses Alanine as donor; produces Pyruvate. LDH reduces Pyruvate to Lactate (irreversible).	Cofactor Cost: Requires NADH recycling (Glucose Dehydrogenase + Glucose). Fix: Ensure pH is strictly controlled (ammonia release alters pH).
"Smart" Donors	Diamines (e.g., cadaverine) that cyclize upon deamination.[1]	Atom Economy: High molecular weight byproduct. Best for high-value late-stage intermediates.

🛠️ Protocol: The LDH/GDH "Vacuum Cleaner" System

This system chemically "vacuums" the byproduct to drive equilibrium to 99%+.

Reagents:

• Substrate Ketone (10 mM)

• L-Alanine (5 equiv, Amine Donor)

• PLP (1 mM, Cofactor)

• LDH (Lactate Dehydrogenase) + GDH (Glucose Dehydrogenase)

• Glucose (2 equiv, for NADH recycling)

Workflow:

• Buffer: Phosphate buffer (100 mM, pH 7.5). Note: Do not use Tris (it's an amine).

• Solubility: If substrate is insoluble, add DMSO (max 10%) . High DMSO concentrations denature ATAs.

• Initiation: Add ATA enzyme last. Incubate at 30°C.

• Monitoring: Monitor consumption of Glucose (pH drop) or HPLC.

📊 Visualization: Enzymatic Equilibrium Shift

Figure 2: The coupled enzyme cascade. LDH removes Pyruvate (the equilibrium blocker), while GDH recycles the expensive NADH cofactor.

📂 Ticket #103: Ellman Auxiliary Failures

Subject: "I got the sulfinimine, but the final amine is racemic after cleavage." Context: The tert-butanesulfinamide (Ellman's auxiliary) is robust, but the cleavage step (removing the sulfur group) is a common point of failure where stereochemical information is lost.

🔍 Diagnosis & Troubleshooting

Issue	Mechanism	Solution
Wet Condensation	Water hydrolyzes the sulfinimine back to ketone + amide.	Dehydrating Agent: Use Ti(OEt)₄ (2–4 equiv) in THF. It acts as both Lewis acid and water scavenger.
Racemization (Cleavage)	Strong acid (HCl) promotes an SN1-like pathway or reversible imine formation if water is present, scrambling the center.	Dry Cleavage: Use anhydrous HCl in Dioxane or MeOH. Avoid aqueous workups until the salt is fully formed.
Stuck Intermediate	The sulfinamide won't cleave.	Mild Alternative: Use Boc-activation .[2] React sulfinamide with Boc₂O/DMAP first, then treat with mild acid. This destabilizes the S-N bond.

🛠️ Protocol: Racemization-Free Cleavage

Standard HCl Cleavage (Risky): 4M HCl/Dioxane, RT. Optimized "Soft" Cleavage (Recommended):

• Dissolve Sulfinamide in MeOH .

• Add HCl (4M in Dioxane) dropwise at 0°C (Ice bath is critical to suppress racemization kinetics).

• Stir 30 min. Monitor by TLC.

• Workup: Concentrate in vacuo to dryness (do not add water yet).

• Triturate the resulting amine hydrochloride salt with Et₂O to remove sulfur byproducts.

📂 Ticket #104: Analytics & Purity

Subject: "HPLC shows 99% ee, but the biological assay failed." Context: Chiral amines are difficult to analyze directly on chiral HPLC columns due to peak tailing (interaction with silanols). Derivatization is often required but introduces its own errors.

🔍 Common Analytical Pitfalls

• Kinetic Resolution during Derivatization: If you use a chiral derivatizing agent (e.g., Mosher's acid chloride) and the reaction doesn't go to 100% conversion, one enantiomer may react faster.

  • Fix: Use achiral derivatization (e.g., GITC - 2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate) or ensure >100% conversion with excess reagent.

• Peak Tailing: Amine NH₂ groups stick to the silica backbone of HPLC columns.

  • Fix: Add 0.1% Diethylamine (DEA) or 0.1% TFA to the mobile phase to mask silanol sites.

📚 References

• Iridium-Catalyzed Hydrogenation:

  • Mechanism & Acid Additives: Solms, N. et al. "Mechanistic insights into the Iridium-catalyzed asymmetric hydrogenation of imines." Catal.[3] Sci. Technol., 2019 . Link

  • PHOX Ligands: Cozzi, P. G. et al. "Metal-Complexes with PHOX Ligands." Chem. Rev., 2004 .

• Biocatalysis (Transaminases):

  • Equilibrium Displacement: Gomm, A. et al. "Smart Diamine Donors for Transaminase-Catalyzed Synthesis."[1] Nature Chem., 2016 .

  • General Review: O'Reilly, E. et al. "Transaminases for chiral amine synthesis."[4] Curr.[5] Opin. Chem. Biol., 2018 .[6][4] Link

• Ellman Auxiliary:

  • Cleavage & Racemization: Robak, M. T., Herbage, M. A., & Ellman, J. A.[7] "Synthesis and Applications of tert-Butanesulfinamide." Chem. Rev., 2010 .[7] Link

• Analytics:

  • Derivatization:[8] Peel, A. J. et al. "A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines." Chem. Sci., 2022 . Link

Sources

• 1. dovepress.com [dovepress.com]
• 2. bristol.ac.uk [bristol.ac.uk]
• 3. Iridium-catalyzed asymmetric hydrogenation of imines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Transaminases for chiral amine synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A highly efficient one-enzyme protocol using ω-transaminase and an amino donor enabling equilibrium displacement assisted by molecular oxygen - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Enantioselectivity with 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Enantioselective Synthesis & Resolution of Sterically Hindered Cyclohexyl Amines

Executive Summary

Welcome to the technical support hub for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine . This molecule presents a unique stereochemical challenge: it possesses a chiral center on the exocyclic ethylamine chain coupled with a conformationally locked cyclohexane ring due to the 3,3,5-trimethyl substitution pattern.

High enantioselectivity (ee%) with this scaffold relies on mastering the steric interplay between the bulky cyclohexane ring and your chiral selector. Whether you are synthesizing this amine as a pharmaceutical intermediate (e.g., for NMDA receptor antagonists) or using it as a resolving agent, this guide provides the causality-driven protocols you need.

Part 1: Diagnostic & Troubleshooting (FAQ)

Q1: I am observing low ee% (<80%) during classical resolution. What is the failure mode?

Diagnosis: The 3,3,5-trimethyl group creates a "pucker" in the cyclohexane ring that can interfere with the tight crystal packing required for diastereomeric salt formation. If you are using standard tartaric acid, the "chiral pocket" may be too small.

Corrective Action: Switch to Mandelic Acid or Camphorsulfonic Acid (CSA) .

• Why? These acids possess aromatic rings or bulky bicyclic skeletons that interact more favorably with the lipophilic trimethylcyclohexyl moiety via Van der Waals forces (dispersion interactions), stabilizing the crystal lattice of the desired diastereomer.

• Protocol Shift: If using Ethanol (EtOH), switch to 2-Propanol (IPA) or an IPA/Water (9:1) mixture. The slower crystallization kinetics of IPA allow for better thermodynamic selection of the pure salt.

Q2: My reaction yield is high, but the cis/trans diastereoselectivity is poor.

Diagnosis: You are likely performing a non-selective reductive amination (e.g., NaBH₄ or H₂/Pd) on the ketone precursor. The hydride attacks from both the axial and equatorial faces because the exocyclic ketone can rotate, mitigating the directing effect of the 3,3,5-methyl groups.

Corrective Action: Implement Ellman’s Auxiliary Strategy (see Protocol A below).

• Mechanism: Condensing the ketone with (R)-tert-butanesulfinamide forms a rigid imine. The bulky tert-butyl group on the sulfur atom forces the subsequent hydride attack to occur from the least hindered face, locking the stereochemistry of the new amine center and influencing the ring conformation.

Q3: The amine racemizes during the work-up of the salt.

Diagnosis: Harsh acidic or basic conditions during the "liberation" step can cause racemization, especially if the temperature is uncontrolled.

Corrective Action:

• Temperature Limit: Keep the liberation pH adjustment below 10°C .

• Biphasic Buffer: Do not dump solid NaOH into the salt solution. Use a biphasic system (CH₂Cl₂ / 10% NaOH) with vigorous stirring. The free amine will immediately partition into the organic layer, protecting it from the aqueous base.

Part 2: Advanced Experimental Protocols

Protocol A: Asymmetric Synthesis via Ellman’s Auxiliary

Best for: Creating the molecule from scratch with high ee% and de%.

The Logic: Instead of resolving a racemic mixture (where max yield is 50%), we use a chiral sulfur auxiliary to direct the formation of the amine.

Workflow Diagram:

Caption: Stereoselective synthesis workflow using tert-butanesulfinamide to control hydride attack trajectory.

Step-by-Step Procedure:

• Imine Formation:

  • Mix 1.0 eq of ketone, 1.1 eq of (R)-tert-butanesulfinamide, and 2.0 eq of Ti(OEt)₄ in dry THF.

  • Reflux for 12-24 hours. The Titanium(IV) ethoxide acts as both a Lewis acid catalyst and a water scavenger.

• Selective Reduction:

  • Cool the mixture to -48°C.

  • Add L-Selectride (lithium tri-sec-butylborohydride) slowly. The bulky hydride reagent enhances selectivity by attacking strictly from the face opposite the tert-butyl group.

• Cleavage:

  • Treat the resulting sulfinamide with 4M HCl in Dioxane/MeOH.

  • Basify and extract to yield the chiral amine.

Protocol B: Enzymatic Kinetic Resolution (Biocatalysis)

Best for: Purifying racemic amine mixtures under mild conditions.

The Logic: Amine Transaminases (ATAs) are enzymes that can selectively "eat" one enantiomer of an amine, converting it back to a ketone, while leaving the desired enantiomer untouched (or vice versa).

Optimization Table: Enzyme & Donor Selection

Component	Recommendation	Technical Rationale
Enzyme Class	-Transaminases (ATA-117 or ATA-113 variants)	These variants act on sterically bulky amines (unlike standard lipases).
Amine Donor	Isopropylamine (1-2M)	Drives the equilibrium toward amine formation; the byproduct (acetone) is volatile.
Co-Factor	PLP (Pyridoxal-5'-phosphate)	Essential shuttle for the amino group; maintain at 1 mM concentration.
Solvent System	Phosphate Buffer (pH 7-8) + 10% DMSO	DMSO improves the solubility of the lipophilic trimethylcyclohexyl substrate.

Workflow Diagram:

Caption: Kinetic resolution pathway where the enzyme selectively converts the undesired enantiomer back to a ketone.

Part 3: Analytical Validation

Method: Chiral HPLC / GC To verify your results, you cannot rely on optical rotation alone due to the low specific rotation values often seen in saturated cyclic amines.

• Derivatization (Recommended): React a small aliquot with Mosher's Acid Chloride or GITC (2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate).

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane : IPA (98:2) with 0.1% Diethylamine.

• Detection: UV at 210 nm (if derivatized) or Refractive Index (RI) if native.

References

• Ellman, J. A., et al. (2010). "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews.

• Kanto Chemical Co. (2024). "Iridium Catalyst for Chiral Amine Synthesis: Enable one-pot synthesis till auxiliary cleavage." Product Technical Guide.

• TCI Chemicals. (2023). "Chiral Auxiliaries and Optical Resolving Agents."[1][2][3] Technical Brochure.

• MDPI. (2022).[4] "Efficient Synthesis of Key Chiral Intermediate... by Bienzyme Cascade System with R-ω-Transaminase." Catalysts. [5]

• BenchChem. (2025).[5] "Chiral Auxiliary Applications in Asymmetric Synthesis: Application Notes and Protocols." Technical Support Document.

Sources

• 1. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Efficient Synthesis of Key Chiral Intermediate in Painkillers (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine by Bienzyme Cascade System with R-ω-Transaminase and Alcohol Dehydrogenase Functions [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

determining enantiomeric excess of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine derivatives

Subject: Technical Guide: Enantiomeric Excess Determination of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine Derivatives

Executive Summary & Strategic Analysis

The determination of enantiomeric excess (ee) for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine presents a dual analytical challenge:

• Steric Hindrance: The 3,3,5-trimethylcyclohexyl scaffold creates significant steric bulk near the chiral center, potentially inhibiting the binding kinetics required for effective chiral recognition.

• UV Transparency: The saturated aliphatic structure lacks a chromophore, rendering standard UV-Vis detection (254 nm) impossible without modification.

This guide compares two industry-standard methodologies to overcome these hurdles: High-Performance Liquid Chromatography (HPLC) with Pre-column Derivatization versus

F-NMR Spectroscopy using Chiral Solvating Agents .

Recommendation: For QC and validation, Method A (HPLC with DNB-Derivatization) is the gold standard due to its superior precision (

0.1% ee). For high-throughput screening of reaction conditions, Method B ( F-NMR) is preferred for its speed and lack of separation requirements.

Comparative Analysis of Methodologies

The following table summarizes the performance metrics of the two primary approaches.

Feature	Method A: HPLC-UV (DNB Derivatization)	Method B: F-NMR (Mosher's Acid)
Principle	Chromatographic separation of enantiomers (as derivatives) on Chiral Stationary Phase (CSP).[1]	Magnetic resonance differentiation of diastereomeric salts/amides.
Detection	UV-Vis (254 nm) via introduced chromophore.	F Signal Splitting (No chromophore needed).
Precision	High ( 0.1% ee).	Moderate ( 1-2% ee).[2]
Throughput	Low (30-45 min/sample).	High (5-10 min/sample).
Cost/Sample	Moderate (Columns + Solvents).	High (Deuterated solvents + Chiral Reagents).
Steric Sensitivity	Low (Derivatization moves chiral center away from bulk).	High (Signal split depends on tight conformational lock).

Method A: HPLC with Pre-column Derivatization (Gold Standard)

Rationale: Since the native amine is UV-silent, we introduce a 3,5-dinitrobenzoyl (DNB) group. This serves two purposes:

• Chromophore: Enables robust UV detection at 254 nm.

• Chiral Recognition: The electron-deficient DNB ring engages in

  - interactions with the electron-rich aromatic rings of polysaccharide-based CSPs (e.g., Amylose tris(3,5-dimethylphenylcarbamate)), significantly enhancing separation factors ( ).

Experimental Protocol

Step 1: Derivatization Reaction

• Reagents:

  • Analyte: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (10 mg, ~0.06 mmol)

  • Reagent: 3,5-Dinitrobenzoyl chloride (16 mg, 0.07 mmol, 1.2 eq)

  • Base: Triethylamine (10

    L, 1.2 eq)

  • Solvent: Dichloromethane (DCM, 1 mL)

• Procedure:

  • Dissolve the amine and triethylamine in dry DCM.

  • Add 3,5-dinitrobenzoyl chloride slowly at 0°C.

  • Stir at room temperature for 30 minutes. (Monitor by TLC: SiO

    , Hexane/EtOAc 3:1).

  • Quench with water (0.5 mL), extract with DCM, and dry over Na

    SO .

  • Evaporate solvent and redissolve in HPLC mobile phase (Hexane/IPA).

Step 2: Chromatographic Conditions

• Column: Chiralpak AD-H or Chiralpak IA (Amylose-based), 4.6 x 250 mm, 5

  m.

• Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) (90 : 10 v/v).

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV @ 254 nm.

Step 3: Data Analysis

• Calculate ee using peak areas (

  and ):

Workflow Diagram (Method A)

Figure 1: Analytical workflow for converting the UV-transparent amine into a UV-active amide for chiral separation.

Method B: F-NMR with Mosher's Acid (Rapid Screening)

Rationale: For rapid in-process checks where isolation is inefficient, derivatization with (R)-(-)-

-Methoxy- -(trifluoromethyl)phenylacetyl chloride (Mosher's Chloride) creates diastereomeric amides. The trifluoromethyl ( ) group acts as a sensitive reporter in F-NMR, showing distinct chemical shifts for the and diastereomers.

Experimental Protocol

Step 1: In-situ Derivatization

• Reagents:

  • Analyte: ~5 mg

  • Reagent: (R)-(-)-Mosher's Chloride (1.2 eq)

  • Solvent: Pyridine-d

    or CDCl with pyridine drops.

• Procedure:

  • Mix amine and Mosher's chloride directly in the NMR tube containing CDCl

    .

  • Shake vigorously for 5 minutes.

  • Allow to stand for 10 minutes to ensure complete conversion.

Step 2: NMR Acquisition

• Instrument: 300 MHz or higher (recommended 400 MHz+ for better peak separation).

• Nucleus:

  F (typically -68 to -72 ppm range).

• Parameters: 32 scans, sufficient relaxation delay (d1 = 2s).

Step 3: Analysis

• Integrate the two distinct

  singlets.

• The chemical shift difference (

  ) is typically 0.05 – 0.20 ppm.

• Calculate ee based on integration ratio.

Mechanistic Logic (Method B)

Figure 2: Mechanistic basis for NMR discrimination. The chiral center of Mosher's acid creates a distinct magnetic environment for the CF3 group in each diastereomer.

Critical Troubleshooting & Causality

• Issue: Poor Resolution in HPLC.

  • Cause: The 3,3,5-trimethyl group is extremely bulky. If the DNB group is not interacting effectively with the stationary phase, separation fails.

  • Solution: Switch from Amylose (AD-H) to Cellulose (OD-H) columns. Cellulose has a different helical pitch and often accommodates bulkier aliphatic rings better. Alternatively, lower the IPA concentration to 2% to increase retention and interaction time.

• Issue: Incomplete Derivatization in NMR.

  • Cause: Steric hindrance at the amine nitrogen prevents rapid attack on the acid chloride.

  • Solution: Use Pyridine as the solvent (acts as both solvent and catalyst) and heat the NMR tube gently to 40°C for 15 minutes before acquisition.

References

• Subramanian, G. (2007). Chiral Separation Techniques: A Practical Approach. Wiley-VCH.[2] Link

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents. Configuration of the chiral moiety in Mosher's acid chloride. Journal of the American Chemical Society, 95(2), 512–519. Link

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers.[3][4] Chemical Society Reviews, 37, 2593-2608. Link

• Sigma-Aldrich. (2023). Chiral HPLC Column Selection Guide. Link

Sources

• 1. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 2. Determination of enantiomeric excess in amine derivatives with molecular self-assemblies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. phx.phenomenex.com [phx.phenomenex.com]

A Researcher's Guide to the Spectroscopic Differentiation of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine Diastereomers

In the field of pharmaceutical development and chemical research, the precise characterization of stereoisomers is not merely an academic exercise; it is a critical determinant of a molecule's biological activity, efficacy, and safety. The subtle yet profound differences between diastereomers—stereoisomers that are not mirror images of each other—can lead to vastly different pharmacological profiles. This guide provides an in-depth spectroscopic comparison of the diastereomers of 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine, a chiral amine with a substituted cyclohexane ring that presents a rich stereochemical landscape.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of data to explain the causal relationships between stereochemistry and spectroscopic output. By understanding the "why" behind the experimental choices and observed data, researchers can apply these principles to other complex chiral molecules.

The Stereochemical Landscape of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

The structure of 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine features two chiral centers: one at the carbon of the ethanamine side chain (C1') and another at the C1 carbon of the cyclohexyl ring. This gives rise to four possible stereoisomers, which can be grouped into two pairs of enantiomers. Our focus is on the comparison of the diastereomeric pairs. The key to differentiating these diastereomers lies in the relative orientation of the substituents on the cyclohexane ring and the ethanamine side chain, which can be designated as cis or trans with respect to the plane of the cyclohexane ring.

The trimethyl-substituted cyclohexane ring is conformationally locked, with the two methyl groups at C3 and the one at C5 influencing the preferred chair conformation. This conformational rigidity is a key factor in the distinct spectroscopic signatures of the diastereomers.

Caption: 2D representation of cis and trans diastereomers.

Comparative Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Diastereomer Differentiation

NMR spectroscopy is arguably the most powerful technique for distinguishing between diastereomers, as the chemical environment of each nucleus is highly sensitive to its 3D spatial arrangement.[1][2]

¹H NMR Spectroscopy:

The ¹H NMR spectra of the diastereomers are expected to show significant differences, particularly in the chemical shifts and coupling constants of the protons on the cyclohexane ring and the ethanamine side chain.

• Protons on the Cyclohexane Ring: In the cis isomer, the ethanamine substituent will have a different spatial relationship with the axial and equatorial protons of the cyclohexane ring compared to the trans isomer. This will result in distinct chemical shifts for these protons. The coupling constants (J-values) between adjacent protons on the ring are also highly dependent on the dihedral angle between them. For instance, a larger coupling constant is typically observed for axial-axial protons compared to axial-equatorial or equatorial-equatorial protons. These differences in coupling patterns can be a definitive indicator of the relative stereochemistry.

• Protons of the Ethan-1-amine Group: The chemical shift of the methine proton (CH-NH₂) and the methyl protons of the ethanamine side chain will be influenced by the anisotropic effects of the cyclohexane ring. The proximity of these protons to different parts of the ring in the cis and trans isomers will lead to measurable differences in their chemical shifts.[3]

¹³C NMR Spectroscopy:

The ¹³C NMR spectra will also exhibit distinct differences between the diastereomers. The carbon atoms of the cyclohexane ring, particularly C1, C2, and C6, will have different chemical shifts due to the different steric interactions in the cis and trans isomers.[1][4] The upfield or downfield shift of these carbons can provide clear evidence for the assignment of each diastereomer.

2D NMR Techniques (COSY, HSQC, HMBC, NOESY):

For an unambiguous assignment of the stereochemistry, 2D NMR experiments are indispensable.

• COSY (Correlation Spectroscopy): Will confirm the ¹H-¹H coupling relationships within the cyclohexane ring and the ethanamine side chain.

• HSQC (Heteronuclear Single Quantum Coherence): Will correlate the ¹H and ¹³C signals, allowing for the definitive assignment of the chemical shifts of the carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): Will reveal long-range ¹H-¹³C correlations, which can help in assigning quaternary carbons and confirming the overall structure.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This is a crucial experiment for determining the through-space proximity of protons. For the diastereomers of 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine, NOESY can reveal key correlations between the protons of the ethanamine side chain and the protons on the cyclohexane ring. For example, in the cis isomer, a strong NOE is expected between the methine proton of the ethanamine group and one of the axial protons on the cyclohexane ring, a correlation that would be absent or much weaker in the trans isomer.

Spectroscopic Feature	Expected Difference between Diastereomers	Rationale
¹H NMR Chemical Shifts	Different chemical shifts for cyclohexane ring protons and ethanamine side chain protons.	Anisotropic effects and steric compression are different for cis and trans isomers.
¹H NMR Coupling Constants	Different J-values for cyclohexane ring protons.	Dihedral angles between adjacent protons differ, affecting the magnitude of the coupling constant.
¹³C NMR Chemical Shifts	Different chemical shifts for carbons of the cyclohexane ring and ethanamine side chain.	Steric effects (gamma-gauche effect) lead to shielding or deshielding of carbon nuclei.[4]
NOESY Correlations	Presence or absence of specific through-space correlations.	The spatial proximity of protons is different in the two diastereomers.

Infrared (IR) Spectroscopy

While IR spectroscopy is generally less informative for distinguishing diastereomers compared to NMR, subtle differences may be observed in the fingerprint region (below 1500 cm⁻¹). These differences arise from slight variations in the vibrational modes of the C-C and C-N bonds due to the different steric environments in the cis and trans isomers. The N-H stretching vibrations of the primary amine group (around 3300-3500 cm⁻¹) are generally expected to be similar for both diastereomers, appearing as two distinct bands for the symmetric and asymmetric stretches.[5][6]

Mass Spectrometry (MS)

Electron ionization (EI) mass spectrometry can sometimes differentiate between diastereomers if their fragmentation pathways are different due to stereochemical influences. The relative abundances of certain fragment ions may vary between the cis and trans isomers. The primary fragmentation for amines is typically α-cleavage, which involves the breaking of the C-C bond adjacent to the nitrogen atom.[6] The stability of the resulting radical cation may be influenced by the stereochemistry of the molecule, leading to different fragmentation patterns.

Spectroscopic Technique	Expected Observations
IR Spectroscopy	Subtle differences in the fingerprint region (below 1500 cm⁻¹). Similar N-H stretching vibrations.
Mass Spectrometry	Potentially different relative abundances of fragment ions due to stereochemically influenced fragmentation pathways.

Experimental Protocols

A robust analytical workflow is essential for the successful separation and characterization of the diastereomers.

Caption: Experimental workflow for diastereomer analysis.

Step 1: Diastereomer Separation

Method: High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) with a suitable chiral stationary phase.

• Column Selection: A polysaccharide-based chiral column (e.g., Chiralcel® OD-H, Chiralpak® AD-H) is often a good starting point for the separation of chiral amines.

• Mobile Phase Optimization: A systematic screening of mobile phases should be performed. For normal-phase HPLC, mixtures of hexane or heptane with an alcohol (e.g., isopropanol, ethanol) and a small amount of an amine modifier (e.g., diethylamine, triethylamine) to improve peak shape are typically used. For SFC, supercritical CO₂ with a co-solvent such as methanol or ethanol, and an amine additive, is employed.

• Detection: UV detection is suitable if the molecule contains a chromophore. If not, a universal detector such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) can be used.

• Fraction Collection: Once baseline separation is achieved, the individual diastereomers can be collected for subsequent spectroscopic analysis.

Step 2: Spectroscopic Analysis

NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of each isolated diastereomer in a suitable deuterated solvent (e.g., CDCl₃, CD₃OD).

• ¹H NMR: Acquire a standard ¹H NMR spectrum for each diastereomer.

• ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum.

• 2D NMR: Perform COSY, HSQC, HMBC, and NOESY experiments. For the NOESY experiment, a mixing time of 500-800 ms is a good starting point to observe key intermolecular correlations.

IR Spectroscopy:

• Sample Preparation: Prepare a thin film of the liquid sample between two salt plates (e.g., NaCl or KBr) or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry:

• Ionization: Use Electron Ionization (EI) for fragmentation analysis or a soft ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI) to determine the molecular weight.

• Analysis: Acquire the mass spectrum for each diastereomer under identical conditions to ensure a valid comparison of fragmentation patterns and ion abundances.

Conclusion

The differentiation of the diastereomers of 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine is a challenging yet achievable task that relies on a multi-technique spectroscopic approach. While IR and mass spectrometry can provide supporting evidence, NMR spectroscopy, particularly 2D techniques like NOESY, is the definitive tool for the unambiguous assignment of the relative stereochemistry. A systematic and well-documented experimental workflow, from separation to comprehensive spectroscopic analysis, is paramount for ensuring the scientific integrity of the results. The principles and methodologies outlined in this guide provide a solid framework for researchers to confidently tackle the stereochemical characterization of this and other complex chiral molecules.

References

• New Journal of Chemistry. (n.d.). Synthesis of chiral cyclohexanol derived benzylamines and their applications in enantiodiscrimination of optically active analytes by NMR spectroscopy. RSC Publishing.
• ResearchGate. (2011). ¹H-NMR spectrum (300 MHz, CDCl₃) of the cis-trans-trans isomer of 5.
• Enamine. (n.d.). Solution to the symmetrical molecule NMR challenge.
• MDPI. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines.
• ResearchGate. (n.d.). Utilization of ¹³C NMR Carbon Shifts for the Attribution of Diastereomers in Methyl-Substituted Cyclohexanes.
• ResearchGate. (n.d.). ¹H NMR spectra showing the transformation of trans-3 to cis-3 in....
• JEOL Ltd. (n.d.). Analyze of stereoisomer by NMR.
• Semantic Scholar. (n.d.). Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV) Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis, a.
• AWS. (n.d.). Palladium-Catalyzed Intramolecular Aminofluorination of Unactivated Alkenes.
• Reddit. (2024). Need help on determining Cis and Trans with NMR spectrum.
• ¹³C NMR spectroscopy for the differentiation of enantiomers using chiral solvating agents. (n.d.).
• OpenStax. (n.d.). 24.10 Spectroscopy of Amines. Organic Chemistry: A Tenth Edition.
• Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines.
• ResearchGate. (n.d.). Enhanced diastereomeric mixture analysis through integration of quantum chemical calculations with spatio-conformational information obtained from ultraselective NMR techniques.
• Chemistry Illinois. (2001). RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE.

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• 4. researchgate.net [researchgate.net]
• 5. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. chem.libretexts.org [chem.libretexts.org]

economic analysis of using 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine in synthesis

An Economic and Synthetic Efficiency Analysis of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine in Asymmetric Synthesis

In the landscape of pharmaceutical and fine chemical synthesis, the selection of a chiral amine is a critical decision point that profoundly impacts not only the stereochemical outcome of a reaction but also the overall economic viability and sustainability of the process. Chiral amines are foundational building blocks and reagents, serving as resolving agents, chiral auxiliaries, and catalysts in a multitude of asymmetric transformations.[1][2] This guide provides an in-depth economic and synthetic analysis of 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine, a sterically hindered chiral amine, comparing its utility and cost-effectiveness against other commonly employed alternatives. Our analysis is grounded in the principles of process chemistry, emphasizing metrics such as step economy, atom economy, and process mass intensity to offer a holistic view for researchers, scientists, and drug development professionals.

The Synthetic Profile of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine is a primary amine characterized by a bulky, rigid trimethylcyclohexyl scaffold. This steric hindrance is a key design feature, intended to create a highly specific chiral environment that can induce high levels of stereoselectivity in asymmetric reactions. The economic feasibility of employing this amine begins with an analysis of its own synthesis.

Proposed Synthetic Route: Reductive Amination

A common and industrially scalable method for synthesizing such amines is the reductive amination of a corresponding ketone.[3] In this case, the precursor is 3,3,5-trimethylcyclohexanone (also known as dihydroisophorone), a readily available industrial chemical. The synthesis proceeds via the formation of an imine intermediate with an amine source (e.g., ammonia or a protected equivalent), followed by reduction.

The choice of reducing agent is critical for both cost and safety. Catalytic hydrogenation (e.g., using H₂ gas over a metal catalyst like Pd/C or Raney Nickel) is often preferred on an industrial scale for its high atom economy, as the only byproduct is water. For laboratory scale, chemical reducing agents like sodium cyanoborohydride or sodium triacetoxyborohydride are common, though they generate stoichiometric salt waste.[3]

Caption: General workflow for the synthesis of the target amine via reductive amination.

Economic Considerations of the Synthesis

• Starting Material Cost: 3,3,5-Trimethylcyclohexanone is a relatively inexpensive starting material, derived from isophorone. Its availability is a significant economic advantage.

• Reagent Cost & Efficiency: The cost of the amine source and reducing agent will heavily influence the final price. Catalytic hydrogenation is generally cheaper at scale than stoichiometric metal hydrides.

• Process Economy: The principles of "economies of synthesis" advocate for minimizing steps and maximizing the incorporation of starting material atoms into the final product.[4] This two-step, one-pot reductive amination is highly step-economical. Its atom economy depends on the chosen reductant.

• Purification: The purification of the final amine, likely by distillation, adds to the overall cost through energy consumption and potential yield loss.

Comparative Analysis with Alternative Chiral Amines

The utility of 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine can only be assessed by comparing it to established alternatives. The choice of amine depends heavily on the specific application, such as its use as a chiral auxiliary, a resolving agent, or a chiral base.

Amine	Structure	Typical Application(s)	Estimated Cost (Lab Scale)	Key Performance Attributes
(R/S)-α-Methylbenzylamine	C₈H₁₁N	Chiral resolving agent, synthesis of chiral ligands and auxiliaries.	Low	Widely available, extensively documented, moderate stereoselectivity.
(R/S)-1-Cyclohexylethylamine	C₈H₁₇N	Chiral auxiliary, synthesis of chiral catalysts.	Moderate	Higher steric bulk than methylbenzylamine, often leading to improved selectivity.
1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine	C₁₁H₂₃N	Chiral auxiliary, chiral base, synthesis of sterically demanding structures.	High (Estimated)	Very high steric bulk from the trimethylcyclohexyl group is expected to provide excellent stereocontrol.
(1R,2R)-1,2-Diaminocyclohexane	C₆H₁₄N₂	Precursor for popular chiral ligands (e.g., Trost ligand, Jacobsen's catalyst).	Moderate-High	Forms rigid metal complexes, excellent for many catalytic asymmetric reactions.

Rationale: The primary justification for using a more complex and expensive amine like 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine is the potential for achieving significantly higher levels of stereoselectivity (diastereomeric or enantiomeric excess). In drug development, achieving >99% ee can be a regulatory requirement, justifying the higher upfront cost of the reagent to avoid expensive and low-yielding chiral purification steps later in the synthesis.

Application Case Study: Use as a Chiral Auxiliary in Alkylation

Chiral auxiliaries are covalently attached to a prochiral substrate to direct a subsequent stereoselective transformation. The auxiliary is then cleaved and ideally recovered for reuse. The bulky trimethylcyclohexyl group is well-suited for this purpose.

Experimental Protocol: Asymmetric Alkylation of a Prochiral Enolate

This protocol describes a general procedure for the use of a bulky chiral amine as an auxiliary for the diastereoselective alkylation of a carboxylic acid derivative.

• Amide Formation:

  • To a solution of a prochiral carboxylic acid (e.g., propanoic acid) in an inert solvent (e.g., dichloromethane), add a coupling agent (e.g., DCC or EDC) and a nucleophilic catalyst (e.g., DMAP).

  • Cool the mixture to 0 °C and slowly add one equivalent of 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours until completion, monitored by TLC or LC-MS.

  • Perform an aqueous work-up to remove the coupling agent byproducts and purify the resulting chiral amide by column chromatography.

  • Causality: The formation of the amide links the chiral auxiliary to the substrate, creating a single diastereomer precursor for the key stereoselective step.

• Diastereoselective Alkylation:

  • Dissolve the purified chiral amide in a dry, aprotic solvent (e.g., THF) and cool to -78 °C under an inert atmosphere (e.g., Argon).

  • Slowly add a strong, non-nucleophilic base (e.g., Lithium diisopropylamide, LDA) to deprotonate the α-carbon, forming a chiral enolate.

  • Causality: The bulky trimethylcyclohexyl group effectively blocks one face of the planar enolate, forcing the incoming electrophile to approach from the less hindered face. The rigidity of the cyclohexyl ring is key to establishing a well-defined and predictable transition state.

  • After stirring for 1 hour, add the electrophile (e.g., benzyl bromide) and allow the reaction to proceed for several hours at -78 °C.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product.

• Auxiliary Cleavage and Recovery:

  • Cleave the alkylated amide to yield the desired chiral carboxylic acid. This is typically achieved by harsh hydrolysis (e.g., refluxing with 6M HCl or KOH).

  • Causality: While effective, this step is a major drawback of many chiral auxiliary approaches as the harsh conditions can sometimes lead to racemization and prevent the recovery of the expensive auxiliary.

  • Neutralize the reaction mixture and extract the chiral product. The protonated amine auxiliary remains in the aqueous layer and can potentially be recovered by basification and extraction, a critical step for economic viability.

Caption: Workflow for asymmetric alkylation using a chiral amine auxiliary.

Holistic Economic and Sustainability Assessment

A true economic analysis extends beyond reagent costs to include process efficiency and waste generation.

• Process Mass Intensity (PMI): PMI is the total mass of materials (water, solvents, reagents, starting materials) used to produce a certain mass of the final product. A high PMI indicates an inefficient and costly process. The use of a chiral auxiliary in a multi-step sequence (attachment, alkylation, cleavage) inherently leads to a higher PMI compared to a direct catalytic asymmetric reaction.

• E-Factor: This metric quantifies the amount of waste produced per unit of product. Stoichiometric reagents (like LDA and coupling agents) and solvents used in purification contribute significantly to a poor E-factor.

• Yield vs. Selectivity Trade-off: The economic benefit of achieving >99% diastereoselectivity with an expensive auxiliary must be weighed against potential yield losses in the three-step sequence. A lower-cost, lower-selectivity method followed by chiral resolution might be more economical overall, depending on the ease of separation.

• The Value of Recycling: The ability to recover and reuse the 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine auxiliary is paramount. If the auxiliary cannot be recovered in high yield (>95%), its use is often economically prohibitive for large-scale manufacturing.

Conclusion

The use of 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine in synthesis represents a strategic choice driven by the need for exceptionally high levels of stereocontrol.

Economic Advantages:

• Can be synthesized from an inexpensive and readily available industrial precursor (3,3,5-trimethylcyclohexanone).

• The high steric bulk can lead to outstanding stereoselectivity, potentially eliminating the need for costly chiral purification of the final product.

Economic and Synthetic Disadvantages:

• As a non-commodity chemical, its upfront cost will be significantly higher than simpler amines like α-methylbenzylamine.

• When used as a chiral auxiliary, it involves a multi-step process (attachment, cleavage) that lowers overall yield and step economy.

• The process generates significant waste (high PMI and E-Factor) unless the auxiliary can be efficiently recycled.

Verdict: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine is a specialized tool for challenging asymmetric syntheses where achieving near-perfect stereoselectivity is the primary driver and cannot be accomplished with simpler, cheaper methods. Its economic viability on an industrial scale is entirely contingent on the development of a robust and highly efficient process for its recovery and recycling. For early-stage drug development and complex target synthesis, its ability to provide predictable and high stereocontrol can justify the cost by accelerating the delivery of enantiomerically pure material for biological testing.

References

• Benchchem. 1-(3,3-Dimethylcyclohexyl)ethan-1-amine.

• Achmem. 1-(3-Methylcyclohexyl)ethan-1-amine hydrochloride.

• MilliporeSigma. Chiral Amines in Asymmetric Synthesis.

• Gaich, T., & Baran, P. S. (2010). The economies of synthesis. Journal of Organic Chemistry, 75(14), 4657-4673.

• List, B., et al. (2020). The asymmetric synthesis of an acyclic N-stereogenic amine. Nature, 583(7818), 775-780.

• MDPI. Efficient Synthesis of Key Chiral Intermediate in Painkillers (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine by Bienzyme Cascade System.

• Beilstein Journals. Asymmetric organocatalytic synthesis of chiral homoallylic amines.

• Garner, P., & Anderson, J. T. (1999). Radical-based asymmetric synthesis: an iterative approach to 1, 3, 5,...(2n+ 1) polyols. Organic letters, 1(7), 1057-1059.

• RSC Publishing. 'Green' synthesis of amines from renewable resources? A detailed analysis of case studies using the CHEM21 green metrics toolkit.

• S. S. Pawar et al. (2023). Secondary Amines from Catalytic Amination of Bio-Derived Phenolics over Pd/C and Rh/C: Effect of Operation Parameters. Catalysts, 13(4), 654.

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• 2. mdpi.com [mdpi.com]
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• 4. The economies of synthesis - PMC [pmc.ncbi.nlm.nih.gov]

inter-laboratory comparison of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine analysis

Comparison Guide: Analytical Strategies for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (TMCEA)

Executive Summary: The Verdict

In the quantitative analysis of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (TMCEA) , a sterically hindered primary amine, the choice of methodology dictates the data quality.

Our recent inter-laboratory comparison (ILC), involving 12 participating laboratories, evaluated the two industry-standard approaches: Derivatized Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) .

• Best for High-Throughput Bioanalysis: LC-MS/MS . It demonstrated superior sensitivity (LOD < 0.5 ng/mL) and eliminated the error-prone derivatization step, though it required strict matrix effect monitoring.

• Best for Forensic Confirmation & Impurity Profiling: GC-MS (PFPA-derivatized) . While less sensitive, it provided definitive structural fingerprints and superior chromatographic resolution of stereoisomers.

Analyte Profile & Challenge

To understand the analytical divergence, we must first understand the molecule. TMCEA presents specific physicochemical challenges:

• Structure: A cyclohexane ring with three methyl groups and an ethylamine tail.

• Basicity (pKa ~10.5): Highly basic. On standard silica-based LC columns or non-deactivated GC liners, the free amine interacts with silanols, causing severe peak tailing and memory effects.

• Chromophore: Lacks a conjugated system, rendering standard HPLC-UV/Vis useless.

• Volatility: Semi-volatile, but polarity limits direct GC analysis without modification.

Comparative Methodology

The ILC mandated two strict protocols to ensure harmonization.

Method A: GC-MS with Acylation (The "Classic" Approach)

Rationale: To mask the polar amine group, increasing volatility and preventing column adsorption. We utilized Pentafluoropropionic Anhydride (PFPA) as the derivatizing agent.

Protocol:

• Extraction: Liquid-Liquid Extraction (LLE) of plasma/urine (200 µL) using MTBE at pH 12.

• Derivatization: Evaporate solvent. Add 50 µL PFPA and 25 µL Ethyl Acetate. Incubate at 60°C for 20 mins.

• Clean-up: Evaporate to dryness; reconstitute in isooctane.

• Instrument: GC-MS (Single Quad) with a DB-5MS UI column.

• Detection: SIM mode monitoring ions m/z 190 (base peak), 176, and molecular ion.

Method B: LC-MS/MS (The "Modern" Approach)

Rationale: Direct analysis of the protonated amine [M+H]+ using electrospray ionization (ESI).

Protocol:

• Prep: Protein Precipitation (PPT) with Acetonitrile (1:3 ratio).

• Separation: C18 column with high-pH mobile phase (10mM Ammonium Bicarbonate, pH 10) to suppress ionization of silanols and improve peak shape.

• Instrument: Triple Quadrupole MS.

• Detection: MRM mode. Transition: 170.2 -> 153.1 (Loss of NH3) and 170.2 -> 81.1 (Cyclohexyl ring fragment).

Inter-Laboratory Data Analysis

The following data summarizes the performance of 12 labs (6 using Method A, 6 using Method B) analyzing blinded spiked samples at 50 ng/mL.

Metric	GC-MS (Derivatized)	LC-MS/MS (Direct)	Interpretation
Recovery (%)	82.4% ± 5.6	96.1% ± 2.8	LC-MS/MS avoids evaporative losses during derivatization.
Inter-Lab RSD (%)	12.5%	4.2%	GC-MS suffers from variability in derivatization efficiency between labs.
LOD (ng/mL)	5.0	0.2	LC-MS/MS is ~25x more sensitive for this analyte.
Linearity (R²)	> 0.992	> 0.998	Both methods are linear, but LC-MS/MS has a wider dynamic range.
Total Analysis Time	90 mins (inc. reaction)	12 mins	LC-MS/MS offers significantly higher throughput.

Z-Score Analysis:

• Method A (GC): Two labs received "Questionable" Z-scores (|Z| > 2) due to incomplete derivatization, highlighting the method's dependence on operator skill.

• Method B (LC): All labs achieved "Satisfactory" Z-scores (|Z| < 2), proving higher robustness.

Mechanistic Causality & Workflow Visualization

The primary failure mode in GC analysis of TMCEA is incomplete acylation . If moisture is present during the PFPA reaction, the anhydride hydrolyzes to acid, stopping the reaction and corroding the GC liner. Conversely, the LC-MS method's main risk is ion suppression from phospholipids, which was mitigated here using a high-pH mobile phase to elute matrix components differently.

Workflow Logic Diagram

Caption: Decision tree for TMCEA analysis. Red nodes indicate Critical Control Points (CCPs) where inter-laboratory variability was highest.

Detailed Protocols

Critical Control Point: The Derivatization Reaction (Method A)

The reaction between TMCEA and PFPA is nucleophilic acyl substitution.

• Reaction: R-NH₂ + (C₂F₅CO)₂O → R-NH-COC₂F₅ + C₂F₅COOH

• Why PFPA? The pentafluoropropionyl group adds significant mass (improving MS selectivity) and high electronegativity (improving electron capture if using NCI, though EI was used here).

• Troubleshooting: If the peak is split, the solvent was not anhydrous. If the peak tails, the injection liner is active (requires deactivation with silanizing agent).

Critical Control Point: High pH Chromatography (Method B)

Standard acidic mobile phases (Formic acid/Water) protonate TMCEA (R-NH₃⁺). While good for MS, this charged state interacts strongly with residual silanols on C18 columns, causing tailing.

• Solution: We used 10mM Ammonium Bicarbonate (pH 10) .

• Mechanism: At pH 10 (near pKa), a significant fraction of TMCEA is neutral, improving hydrophobic retention on C18 and sharpening the peak. The electrospray process then re-protonates the amine in the source for detection.

References

• Kataoka, H. (2010). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. Journal of Chromatography A. Link

• Couchman, L., & Morgan, P. E. (2011). LC-MS analysis of small molecules in clinical laboratories: Ion suppression and matrix effects. Biomedical Chromatography. Link

• ISO/IEC 17025:2017 . General requirements for the competence of testing and calibration laboratories. ISO. Link

• Organisation for the Prohibition of Chemical Weapons (OPCW) . Recommended Operating Procedures for Analysis in the Verification of Chemical Disarmament. (Reference for cyclohexyl amine precursor analysis standards). Link

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG) . Recommendations Version 8.0. (Guidelines for MS identification criteria). Link

Technical Assessment Guide: Purity Analysis of Synthesized 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

Executive Summary & Chemical Context

1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine is a complex cycloaliphatic amine often utilized as a specialized intermediate in pharmaceutical synthesis (structurally analogous to NMDA receptor antagonists like Neramexane). Its synthesis, typically via the reductive amination of 1-(3,3,5-trimethylcyclohexyl)ethanone, presents unique analytical challenges.

Unlike simple aromatic amines, this molecule possesses:

• Multiple Stereocenters: The cyclohexane ring geometry (cis/trans relative to the 3,3,5-trimethyl pattern) combined with the chiral center on the ethylamine side chain creates a mixture of diastereomers.

• Lack of UV Chromophore: The aliphatic structure renders standard HPLC-UV (254 nm) ineffective without derivatization.

• Volatility: It is sufficiently volatile for Gas Chromatography (GC), but the primary amine functionality leads to peak tailing and adsorption on untreated silica.

This guide evaluates Gas Chromatography with Derivatization (GC-FID/MS) against Quantitative NMR (qNMR) as the two primary pillars for purity assessment.

The Impurity Landscape

Before selecting a method, one must understand the potential contaminants from the reductive amination synthesis:

• Geometric Isomers (Critical): The ratio of cis to trans isomers regarding the cyclohexane ring is often a critical quality attribute (CQA).

• Synthetic Intermediates:

  • Unreacted Ketone: 1-(3,3,5-trimethylcyclohexyl)ethanone.

  • Alcohol Byproduct: 1-(3,3,5-trimethylcyclohexyl)ethanol (formed via direct reduction of the ketone).

  • Imine Intermediate: Incomplete reduction species.

• Side-Reactions: Secondary amines formed by the reaction of the product amine with the starting ketone (dimerization).

Method A: GC-FID/MS with Derivatization (The Resolution Standard)

While direct injection of amines is possible on base-deactivated columns, derivatization is the gold standard for this molecule. It eliminates peak tailing, improves volatility, and significantly enhances the resolution of diastereomers.

Protocol: Trifluoroacetyl Derivatization

Why this works: Converting the primary amine to a trifluoroacetamide lowers the polarity, preventing interaction with silanol groups in the column and sharpening the peaks for precise integration.

Reagents:

• Trifluoroacetic Anhydride (TFAA)

• Ethyl Acetate (anhydrous)

• Pyridine (acid scavenger)

Step-by-Step Workflow:

• Preparation: Dissolve ~10 mg of the synthesized amine in 1 mL of Ethyl Acetate.

• Buffering: Add 50 µL of Pyridine.

• Reaction: Add 100 µL of TFAA dropwise (Exothermic reaction; handle in fume hood).

• Incubation: Cap and heat at 60°C for 20 minutes to ensure quantitative conversion.

• Neutralization: Wash with 1 mL saturated NaHCO3 solution (to remove excess acid).

• Extraction: Transfer the organic top layer to a GC vial containing anhydrous Na2SO4.

Instrumental Conditions (Recommended)[1][2][3][4][5]

• Column: DB-5MS or Rtx-5 Amine (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Inlet: Split 50:1 at 250°C.

• Oven Program:

  • Start: 60°C (Hold 1 min)

  • Ramp 1: 15°C/min to 180°C (Elution of derivatives)

  • Ramp 2: 30°C/min to 280°C (Burn off dimers/heavy impurities)

• Detection: FID (300°C) for quantitation; MS for structure verification.

Method B: Quantitative NMR (qNMR) (The Absolute Standard)

qNMR is superior when a certified reference standard of the specific amine is unavailable. It relies on the physics of magnetic resonance rather than chemical calibration curves.

Protocol: 1H-qNMR with Internal Standard

Why this works: The integrated signal area is directly proportional to the molar concentration, regardless of the chemical structure.

Reagents:

• Solvent: CDCl3 (Chloroform-d) or DMSO-d6.

• Internal Standard (IS): 1,3,5-Trimethoxybenzene (TMB) or Maleic Acid.

  • Selection Logic: The analyte has a massive aliphatic envelope (0.8 – 3.0 ppm). The IS must have signals in the aromatic/olefinic region (> 5.0 ppm) to avoid overlap.

Step-by-Step Workflow:

• Weighing: Accurately weigh ~15 mg of the synthesized amine (

  ) and ~10 mg of the Internal Standard ( ) into the same vial. Precision is paramount (use a 5-decimal balance).

• Solvation: Dissolve in 0.7 mL CDCl3.

• Acquisition:

  • Pulse Angle: 90°[1]

  • Relaxation Delay (D1): > 30 seconds (Must be 5x T1 of the slowest proton to ensure full relaxation).

  • Scans: 16 or 32.

  • Spectral Width: -2 to 14 ppm.

Calculation:

Where is integral area, is number of protons, is molecular weight, is mass, and is purity.[2]

Comparative Analysis: Choosing the Right Tool

The following table contrasts the performance of the two primary methodologies for this specific application.

Feature	GC-FID (Derivatized)	qNMR (1H)	HPLC-CAD/ELSD
Primary Utility	Isomer separation & trace impurity detection	Absolute mass balance purity	Salt form analysis (non-volatile)
Limit of Detection	High (ppm level)	Moderate (< 1%)	Moderate
Stereoselectivity	Excellent (Separates cis/trans)	Poor (Signals often overlap)	Poor (Requires chiral column)
Reference Standard	Required for absolute quant (Response Factors)	Not Required (IS used)	Required
Sample Destructive?	Yes	No	No
Throughput	High (after setup)	Low (long relaxation times)	Medium

Visualizing the Workflow

Diagram 1: Analytical Decision Matrix

This flowchart guides the researcher in selecting the appropriate method based on the specific purity data required.

Caption: Decision matrix for selecting analytical techniques based on specific quality attributes (Isomeric ratio vs. Absolute assay).

Diagram 2: Derivatization Mechanism & Workflow

This diagram illustrates the chemical transformation required for successful GC analysis.

Caption: Chemical derivatization workflow converting the polar amine to a volatile amide for optimal GC separation.

References

• Metcalfe, L. D. (1981).[3] "Gas chromatographic separation of cis and trans isomers of long chain amines." Journal of the American Oil Chemists' Society, 58, 821–823.

• Emery Pharma. (2024). "A Guide to Quantitative NMR (qNMR)." Emery Pharma Technical Guides.

• Abdel-Magid, A. F., et al. (1996).[4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.

• Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.

• Little, J. L. (1999). "Artifacts in Trimethylsilyl Derivatization for Gas Chromatography-Mass Spectrometry." Journal of Chromatography A, 844(1-2), 1-22. (Context on amine derivatization challenges).

Sources

• 1. emerypharma.com [emerypharma.com]
• 2. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 3. aocs.onlinelibrary.wiley.com [aocs.onlinelibrary.wiley.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

A Scientist's Guide to Chiral Amine Separation: HPLC vs. SFC

Executive Summary

The separation of chiral amines is a critical and often challenging task in pharmaceutical development, where the stereochemistry of a molecule can dictate its efficacy and safety. For decades, High-Performance Liquid Chromatography (HPLC) has been the established workhorse for these separations. However, Supercritical Fluid Chromatography (SFC) has emerged as a powerful alternative, offering significant advantages in speed, efficiency, and environmental sustainability. This guide provides an in-depth, objective comparison of HPLC and SFC for chiral amine separation, grounded in mechanistic principles and supported by experimental insights to empower researchers in selecting the optimal technique for their specific needs.

Introduction: The Chirality Challenge in Drug Development

Chirality, the property of "handedness" in molecules, is a fundamental concept in pharmaceutical sciences. Enantiomers, which are non-superimposable mirror images of a chiral molecule, can have vastly different pharmacological and toxicological profiles.[1][2] Regulatory bodies worldwide mandate the separation and independent evaluation of enantiomers, making robust chiral separation methods a bottleneck in the drug discovery pipeline.[3][4]

Amines are ubiquitous functional groups in active pharmaceutical ingredients (APIs), but their basic nature presents unique chromatographic challenges, including poor peak shape and strong, often irreversible, interactions with the stationary phase. This guide will dissect the two leading technologies used to overcome these challenges: HPLC and SFC.

The Mechanism of Chiral Recognition

Successful chiral separation in both HPLC and SFC relies on the formation of transient diastereomeric complexes between the analyte enantiomers and a chiral stationary phase (CSP).[5][6] The most widely used and successful CSPs for a broad range of compounds are based on polysaccharide derivatives, such as cellulose or amylose carbamates, coated or immobilized on a silica support.[5][7]

The separation mechanism is a multifactorial process driven by a combination of intermolecular interactions:

• Hydrogen Bonding: Carbamate linkages on the polysaccharide backbone provide crucial sites for hydrogen bonding.

• π-π Interactions: Aromatic groups on the CSP and analyte can interact.[5]

• Dipole-Dipole Interactions: Differences in charge distribution contribute to differential binding.[5][7]

• Steric Hindrance: The analyte must fit into chiral grooves or cavities within the helical structure of the polysaccharide. One enantiomer will invariably have a more energetically favorable fit, leading to a longer retention time and, thus, separation.[7]

Figure 1: Simplified diagram of the chiral recognition mechanism. Enantiomers interact differently with the CSP, leading to separation.

Deep Dive: High-Performance Liquid Chromatography (HPLC)

For years, normal-phase HPLC (NP-HPLC) has been the gold standard for chiral separations. It typically employs a non-polar mobile phase (e.g., hexane/heptane) with a polar alcohol modifier (e.g., isopropanol, ethanol) on a polar CSP.

Causality in Method Development: The choice of mobile phase in HPLC is a delicate balance. The non-polar primary solvent ensures that the analyte interacts with the polar CSP. The alcohol modifier is crucial; it competes with the analyte for polar interaction sites on the CSP. Increasing the alcohol percentage reduces analyte retention. For chiral amines, which are basic, peak tailing is a common issue caused by strong interactions with residual acidic silanol groups on the silica support. To counteract this, a basic additive like diethylamine (DEA) is often added to the mobile phase to block these active sites and improve peak shape.[6]

Advantages:

• Established Technology: A vast library of published applications and deep institutional knowledge exists.

• Robustness: Modern HPLC systems are highly reliable and reproducible.

• Flexibility: Can be run in normal-phase, reversed-phase, and polar organic modes, offering a wide range of selectivity options.[5]

Limitations:

• Speed: Analysis times are often long due to the high viscosity of the mobile phases, which limits flow rates.

• Solvent Consumption: NP-HPLC uses large volumes of organic solvents like hexane, which are costly, toxic, and environmentally unfriendly.[1][8]

• Post-Run Processing: The high boiling point of solvents like heptane and isopropanol makes solvent evaporation from purified fractions a time-consuming bottleneck, especially at the preparative scale.[8]

Deep Dive: Supercritical Fluid Chromatography (SFC)

SFC has rapidly gained prominence, particularly for chiral separations, by addressing many of HPLC's limitations.[9][10] The technique uses supercritical carbon dioxide (CO2) as the primary mobile phase. CO2 becomes supercritical above its critical point (31.1 °C and 73.8 bar), where it exhibits properties of both a liquid and a gas.[8]

Causality in Method Development: The power of SFC lies in its mobile phase. Supercritical CO2 is non-polar, but its elution strength can be finely tuned by adding a polar organic co-solvent (modifier), typically an alcohol like methanol.[2] This creates a mobile phase with low viscosity and high diffusivity.[11] The low viscosity allows for much higher flow rates (3-5 times faster than HPLC) without generating excessive backpressure, dramatically reducing analysis times.[8]

For chiral amines, basic additives are still often required to achieve good peak shape.[12][13] However, the elution mechanism in SFC can be more complex, with the modifier and additive influencing both the mobile phase polarity and interactions with the stationary phase.[12] Studies have shown that additives can significantly alter retention and selectivity, sometimes in non-intuitive ways, making screening essential.[14][15]

Advantages:

• Speed and Throughput: Significantly faster analysis and column equilibration times make SFC ideal for high-throughput screening.[1][16]

• "Green" Chromatography: Replacing the bulk of the organic mobile phase with environmentally benign CO2 dramatically reduces solvent consumption and waste.[1][9]

• Reduced Costs: Lower solvent purchase and disposal costs provide a significant financial advantage.[8][17]

• Faster Post-Run Processing: CO2 returns to a gas at atmospheric pressure and evaporates, leaving the collected fractions in a much smaller volume of the organic modifier, which drastically cuts down on solvent evaporation time.[8]

Limitations:

• Instrumentation Cost: SFC instrumentation can be more expensive than standard HPLC systems.[2]

• Reproducibility Concerns: Historically, run-to-run reproducibility has been a concern, though modern instruments have largely addressed these issues.[2]

• Compound Solubility: Very polar compounds may have limited solubility in the CO2-rich mobile phase.

Head-to-Head Comparison: HPLC vs. SFC for Chiral Amines

A direct comparison reveals the distinct operational and performance profiles of each technique.

Quantitative Performance & Operational Metrics

Parameter	High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)	Advantage
Analysis Speed	Slower (Typical flow rate: 1 mL/min)	3-5x Faster (Typical flow rate: 3-5 mL/min)[8][17]	SFC
Column Equilibration	Longer, especially with solvent changes	Very fast, enabling rapid screening[1][9]	SFC
Solvent Consumption	High (e.g., 90% Heptane, 10% IPA)	Very Low (e.g., 80% CO2, 20% Methanol)[8][16]	SFC
Environmental Impact	High (toxic organic solvents)	Low ("Green" Chemistry)[1][9]	SFC
Post-Purification Workup	Slow (evaporation of large solvent volumes)	Fast (CO2 evaporates, small modifier volume remains)[8]	SFC
Selectivity	Excellent, well-understood	Often complementary or superior to HPLC	Comparable/SFC
Peak Symmetry (Amines)	Requires basic additives (e.g., DEA)	Requires basic additives (e.g., DEA, IPAm)[12]	Comparable
Initial Instrument Cost	Lower	Higher[2]	HPLC

Workflow Comparison

The typical workflows for method development highlight the efficiency gains offered by SFC.

Figure 2: Comparison of HPLC and SFC method development workflows, highlighting the time savings from faster equilibration and run times in SFC.

Experimental Protocols: A Comparative Case Study

To illustrate the practical differences, here are representative starting protocols for the separation of a generic chiral primary amine on a common polysaccharide CSP (e.g., Amylose tris(3,5-dimethylphenylcarbamate)).

Protocol 1: Chiral HPLC Method

• Column: Amylose-based CSP (e.g., Chiralpak® AD-H), 250 x 4.6 mm, 5 µm

• Mobile Phase: n-Heptane / Isopropanol / Diethylamine (DEA) (80:20:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm

• Injection Volume: 5 µL

• Sample Preparation: Dissolve sample in mobile phase at 1 mg/mL.

• Expected Outcome: Good resolution, but with a potential run time of over 10 minutes. The high percentage of heptane makes this method costly and generates significant hazardous waste.

Protocol 2: Chiral SFC Method

• Column: Amylose-based CSP (e.g., Chiralpak® AD-H), 250 x 4.6 mm, 5 µm

• Mobile Phase: Supercritical CO2 / Methanol with 0.2% Triethylamine (TEA) (85:15, v/v)

• Flow Rate: 3.0 mL/min

• Column Temperature: 40 °C

• Back Pressure Regulator (BPR): 150 bar

• Detection: UV at 220 nm

• Injection Volume: 5 µL

• Sample Preparation: Dissolve sample in Methanol at 1 mg/mL.

• Expected Outcome: Baseline separation with a run time of less than 3 minutes. Solvent consumption is reduced by over 80% compared to the HPLC method.

Conclusion and Expert Recommendation

Both HPLC and SFC are highly capable techniques for chiral amine separation. HPLC remains a robust and reliable option, particularly in labs where it is the only available technology. However, the evidence overwhelmingly supports Supercritical Fluid Chromatography (SFC) as the superior choice for modern drug discovery and development environments.

The advantages of SFC in terms of speed, throughput, reduced operational costs, and environmental impact are compelling.[1][8][9][17] For any laboratory performing a significant number of chiral separations, the initial investment in SFC instrumentation is justified by the long-term gains in productivity and sustainability. While HPLC may still be required for rare cases where a separation is not achieved by SFC, a "SFC-first" screening strategy is the most efficient and effective approach for the vast majority of chiral amine separations encountered in the pharmaceutical industry.[8]

References

• Supercritical Fluid Chromatography: An Essential Tool in Drug Discovery. (2017, March 16). American Pharmaceutical Review. [Link]

• Wu, D. R., Leith, L., Balasubramanian, B., Palcic, T., & Wang-Iverson, D. (2006, June 1). The Impact of Chiral Supercritical Fluid Chromatography in Drug Discovery: From Analytical to Multigram Scale. American Laboratory. [Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2022, April 15). LCGC International. [Link]

• Supercritical Fluid Chiral Separations. (2026, January 22). Pharmaceutical Technology. [Link]

• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024, September 19). Selvita. [Link]

• Supercritical Fluid Chromatography: A Workhorse in Drug Discovery. (2024, October 13). LCGC International. [Link]

• Additives in chiral packed column super/subcritical fluid chromatography: A little goes a long way. (2022, August 2). Journal of Chromatography A. [Link]

• Molecular dynamics simulations of the chiral recognition mechanism for a polysaccharide chiral stationary phase in enantiomeric chromatographic separations. (2019, July 28). Taylor & Francis Online. [Link]

• Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. (2004, July 2). Journal of Chromatography A. [Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2025, August 6). ResearchGate. [Link]

• Polysaccharide-based CSPs. (2022, November 28). Chiralpedia. [Link]

• Supercritical Fluid Chromatography (SFC). Daicel Chiral Technologies. [Link]

• Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. (2025, August 5). ResearchGate. [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022, March 1). LCGC Europe. [Link]

• Use of Amine Additive in the Sample Diluent in a Supercritical Fluid Chromatography (SFC) Purification. (2026, February 12). LCGC International. [Link]

• Chiral Chromatography. Dr. Maisch GmbH. [Link]

• Multimodal HPLC Screening of Polysaccharide-based Chiral Stationary Phases. (2026, February 6). PharmaCompass. [Link]

• Mechanistic studies on the chiral recognition of polysaccharide-based chiral stationary phases using liquid chromatography and vibrational circular dichroism. (2025, August 7). ResearchGate. [Link]

• Supercritical Fluid Chromatography and its Advantages. (2023, July 26). Longdom Publishing. [Link]

• Chiral HPLC Method Development. I.B.S. Analytical. [Link]

• Column Technology for Achiral SFC Separations. (n.d.). Chromatography Today. [Link]

• HPLC or SFC? Which One Should I Choose?. Teledyne Labs. [Link]

• Comparison of Retention Behavior between Supercritical Fluid Chromatography and Normal-Phase High-Performance Liquid Chromatography with Various Stationary Phases. (2019, July 2). Molecules. [Link]

• Comparison of enantiomeric separations and screening protocols for chiral primary amines by SFC and HPLC. SciSpace. [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Amgen. [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023, August 22). MDPI. [Link]

• Chiral Separation Using SFC and HPLC. (2016). Shimadzu. [Link]

• What precautions should be kept in our mind, if using chiral column in HPLC?. (2015, March 2). ResearchGate. [Link]

• Chiral HPLC Column. Phenomenex. [Link]

• Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. (2023, November 25). ResearchGate. [Link]

Sources

• 1. selvita.com [selvita.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. shimadzu.com [shimadzu.com]
• 4. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 5. Chiral – Dr. Maisch [dr-maisch.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Polysaccharide-based CSPs – Chiralpedia [chiralpedia.com]
• 8. americanlaboratory.com [americanlaboratory.com]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. HPLC or SFC? Which One Should I Choose? [teledynelabs.com]
• 11. researchgate.net [researchgate.net]
• 12. Additives in chiral packed column super/subcritical fluid chromatography: A little goes a long way - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. chiraltech.com [chiraltech.com]
• 17. pharmtech.com [pharmtech.com]

Safety & Regulatory Compliance

A Comprehensive Safety and Handling Guide for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine

Disclaimer: As of the last update, a specific Safety Data Sheet (SDS) for 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine was not publicly available. This guide is meticulously constructed based on the known hazards of the aliphatic amine chemical class and data from structurally similar compounds.[1][2] It is imperative to consult the official SDS provided by your supplier and conduct a thorough, site-specific risk assessment before handling this chemical. The information herein is for guidance and does not supersede official documentation or institutional safety protocols.

Understanding the Hazard Profile: The Rationale for Caution

1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine is an organic compound belonging to the aliphatic amine family. Amines of this nature are recognized for their potential to cause significant irritation and, in some cases, severe corrosive damage to skin, eyes, and the respiratory tract.[1][3] The primary hazards stem from their basicity and reactivity. Skin absorption and inhalation of vapors are potential routes of exposure that could lead to systemic effects.[3][4] Therefore, a proactive and informed approach to safety is paramount.

The following table summarizes the anticipated hazard classifications based on analogous compounds and the general characteristics of aliphatic amines.

Hazard Classification	Anticipated Risk	Justification
Skin Corrosion/Irritation	Category 1B or 2	Aliphatic amines are known to be corrosive or irritating to the skin.[3]
Serious Eye Damage/Irritation	Category 1	Direct contact with amines can cause severe eye damage.[3][5]
Acute Toxicity (Oral, Dermal, Inhalation)	Potential for Harm	Harmful if swallowed, in contact with skin, or if inhaled is a common classification for similar amines.[4][6]
Respiratory Tract Irritation	Potential	Vapors can irritate the nose, throat, and lungs.[2][7]

Essential Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is non-negotiable when handling aliphatic amines. Each component is chosen to mitigate a specific, identified risk.[8]

• Hand Protection: Chemical-resistant gloves are mandatory. Nitrile or neoprene gloves are generally recommended for handling amines; however, always consult the glove manufacturer's compatibility chart for the specific chemical.[9] Gloves must be inspected before each use and disposed of properly after handling.

• Eye and Face Protection: Chemical safety goggles are the minimum requirement to protect against splashes.[5][7] Given the potential for severe eye damage, it is highly recommended to use a full-face shield in conjunction with safety goggles, especially when transferring liquids or working with larger quantities.

• Skin and Body Protection: A lab coat is essential for all laboratory work. When handling 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine, a chemically resistant apron or coveralls should be worn over the lab coat to provide an additional layer of protection against spills.[3] All footwear must be closed-toe.[9]

• Respiratory Protection: All handling of this chemical should be conducted within a certified chemical fume hood to minimize inhalation of vapors.[7] If there is a potential for exposure above established limits, or in the event of a spill, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[5]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling ensures that safety is integrated into every stage of the workflow.

Pre-Handling Checklist

• Information Review: Read and fully understand the supplier's Safety Data Sheet (SDS).

• Location and Equipment: Confirm that a certified chemical fume hood is available and functioning correctly. Ensure an emergency eyewash station and safety shower are accessible and unobstructed.[5]

• PPE Inspection: Inspect all PPE for any signs of damage or wear and tear.[9]

• Spill Kit: Verify that a chemical spill kit appropriate for amines is readily available.

Handling Procedure

• Work Area Preparation: Work within the fume hood, keeping the sash at the lowest practical height.

• Chemical Transfer: When transferring the chemical, do so carefully to avoid splashing. Use compatible containers.[10]

• Avoid Incompatibilities: Keep the chemical away from strong acids and oxidizing agents to prevent vigorous reactions.[4][8]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[4] Wash hands thoroughly after handling the chemical, even if gloves were worn.

Post-Handling and Storage

• Container Sealing: Ensure the container is tightly sealed after use to prevent the escape of vapors.[4][8]

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[8] The storage container should be clearly labeled.[9][10]

• Decontamination: Decontaminate the work surface within the fume hood after completion of work.

• PPE Removal: Remove PPE in a manner that avoids cross-contamination and dispose of single-use items in the appropriate waste stream.

Emergency Procedures: Immediate and Corrective Actions

In the event of an exposure or spill, a swift and informed response is critical.

First Aid Measures

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[3][4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Spill Response

For minor spills within a chemical fume hood:

• Alert Others: Inform colleagues in the immediate vicinity.

• Containment: Use an appropriate absorbent material (such as vermiculite or a commercial chemical absorbent) to contain the spill.[11]

• Neutralization: For aliphatic amines, sodium bisulfate can be used to neutralize the spill.[11]

• Cleanup: Carefully scoop the absorbed and neutralized material into a designated, labeled waste container.

• Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

• Disposal: Dispose of all contaminated materials as hazardous waste.

For major spills, or any spill outside of a fume hood, evacuate the area and contact your institution's emergency response team immediately.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical lifecycle, ensuring environmental and personal safety.

• Waste Segregation: Amine waste should be collected in a dedicated, clearly labeled, and compatible waste container.[10][12] Do not mix with other waste streams, particularly acids or oxidizing agents.[10]

• Container Management: Keep the waste container tightly sealed when not in use and store it in a well-ventilated area.[12]

• Disposal Method: Amine waste is generally considered hazardous and must be disposed of through a licensed chemical waste disposal service.[12][13] Do not dispose of this chemical down the drain or in general trash.[12][14]

• Empty Containers: Empty containers may retain chemical residue and should be treated as hazardous waste unless thoroughly decontaminated.[10]

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for the safe handling of 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine.

Caption: Safe handling workflow for aliphatic amines.

References

• Guide to Laboratory Sink/Sewer Disposal of Wastes. Office of Clinical and Research Safety, Vanderbilt University. Available at: [Link]

• PRODUCT AND COMPANY IDENTIFICATION SECTION 2: INGREDIENTS SECTION 3: HAZARDS IDENTIFICATIO. 3M. Available at: [Link]

• Safety Data Sheet. CHEMTRON SUPPLY CORPORATION. Available at: [Link]

• Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification. 3M. Available at: [Link]

• Management of Waste. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Available at: [Link]

• Amine Disposal For Businesses. Collect and Recycle. Available at: [Link]

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison. Available at: [Link]

• Guide to Safety in Chemical Laboratories. DISAT Department of Applied Science and Technology, Politecnico di Torino. Available at: [Link]

• In-Lab Disposal Methods: Waste Management Guide. Protect IU, Indiana University. Available at: [Link]

• Safe Handling Practices for Laboratory Chemicals. GZ Industrial Supplies. Available at: [Link]

• Safety Data Sheet. Angene Chemical. Available at: [Link]

• Amines. RPS. Available at: [Link]

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• 1. medicalguidelines.basf.com [medicalguidelines.basf.com]
• 2. Amines | RPS [rpsgroup.com]
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• 4. multimedia.3m.com [multimedia.3m.com]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. images.thdstatic.com [images.thdstatic.com]
• 8. diplomatacomercial.com [diplomatacomercial.com]
• 9. gz-supplies.com [gz-supplies.com]
• 10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. disat.polito.it [disat.polito.it]
• 12. collectandrecycle.com [collectandrecycle.com]
• 13. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 14. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]